4-(Aminomethyl)aniline hydrochloride

• CAS: 10003-73-3

Core Science & Biosynthesis

A Spectroscopic Deep Dive: Elucidating the Structure of 4-(Aminomethyl)aniline Hydrochloride

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 4-(Aminomethyl)aniline hydrochloride, a key building block in pharmaceutical and materials science. While complete experimental spectra for this specific salt are not always readily available in public databases, this document synthesizes foundational spectroscopic principles with data from the free base, 4-(Aminomethyl)aniline, to present a robust and predictive analytical profile. This guide is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data essential for structural confirmation and purity assessment.

Introduction: The Significance of 4-(Aminomethyl)aniline Hydrochloride

4-(Aminomethyl)aniline, also known as p-aminobenzylamine, is a bifunctional molecule containing both a primary aromatic amine and a primary benzylic amine.[1] Its hydrochloride salt is often preferred in practical applications due to its increased stability and solubility in aqueous media. The precise characterization of this compound is paramount for its effective use in synthesis and product development. Spectroscopic techniques provide a non-destructive and highly informative means of confirming the molecular structure and identifying potential impurities.

This guide will delve into the expected spectral signatures of 4-(Aminomethyl)aniline hydrochloride, paying close attention to the influence of protonation on the chemical environment of the molecule's constituent atoms.

Molecular Structure and Key Spectroscopic Features

The structure of 4-(Aminomethyl)aniline features a para-substituted benzene ring. The hydrochloride salt exists with one or both of the nitrogen atoms protonated, forming ammonium chloride salts. The di-hydrochloride is also a known form.[2] The level of protonation can be dependent on the stoichiometry of the acid used and the crystallization conditions. For the purpose of this guide, we will consider the effects of protonation on both amine functionalities.

Workflow for Spectroscopic Analysis

Caption: A generalized workflow for the spectroscopic characterization of 4-(Aminomethyl)aniline hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure determination in organic chemistry. For 4-(Aminomethyl)aniline hydrochloride, both ¹H and ¹³C NMR will provide critical information about the electronic environment of the hydrogen and carbon atoms.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-(Aminomethyl)aniline hydrochloride is expected to show distinct signals for the aromatic protons, the methylene protons, and the amine protons. The chemical shifts will be influenced by the electron-withdrawing effect of the ammonium groups.

Expected ¹H NMR Data (in DMSO-d₆):

Protons	Multiplicity	Approx. Chemical Shift (δ, ppm)	Key Insights
Aromatic (H-2, H-6)	Doublet	7.2 - 7.5	Downfield shift due to proximity to the electron-withdrawing -CH₂NH₃⁺ group.
Aromatic (H-3, H-5)	Doublet	6.8 - 7.1	Less deshielded compared to H-2 and H-6.
Methylene (-CH₂-)	Singlet	~4.0	Deshielded by the adjacent ammonium group.
Amine (-NH₃⁺)	Broad Singlet(s)	8.0 - 9.0	Chemical shift and broadness are concentration and temperature dependent due to proton exchange.

Expert Interpretation:

The protonation of the amino groups leads to a significant downfield shift for all protons compared to the free base. The aromatic protons will likely appear as two distinct doublets, characteristic of a 1,4-disubstituted benzene ring. The methylene protons, adjacent to the newly formed ammonium group, will also experience a notable downfield shift. The protons on the nitrogen atoms will appear as broad signals due to quadrupolar relaxation and exchange with residual water in the solvent.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Expected ¹³C NMR Data (in DMSO-d₆):

Carbon	Approx. Chemical Shift (δ, ppm)	Key Insights
C1 (C-NH₃⁺)	140 - 145	Downfield shift due to the electron-withdrawing ammonium group.
C2, C6	128 - 130	Aromatic carbons adjacent to the aminomethyl group.
C3, C5	115 - 120	Aromatic carbons adjacent to the ammonium group.
C4 (C-CH₂NH₃⁺)	135 - 140	Quaternary carbon with a downfield shift.
Methylene (-CH₂-)	40 - 45	Aliphatic carbon deshielded by the ammonium group.

Expert Interpretation:

Similar to the ¹H NMR, the ¹³C NMR chemical shifts will be deshielded upon protonation. The degree of the shift will be more pronounced for the carbons directly attached to the nitrogen atoms (C1 and the methylene carbon). The symmetry of the para-substituted ring will result in four distinct signals for the aromatic carbons.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 4-(Aminomethyl)aniline hydrochloride in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Tetramethylsilane (TMS) is typically used as an internal standard (δ = 0.00 ppm).

• ¹³C NMR Acquisition: Acquire a proton-decoupled spectrum. A greater number of scans will be necessary compared to ¹H NMR to obtain adequate signal intensity.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for the identification of functional groups. The IR spectrum of 4-(Aminomethyl)aniline hydrochloride will be characterized by the presence of ammonium and aromatic absorptions.

Expected IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity	Key Insights
N-H Stretch (Ammonium)	3200 - 2800	Strong, Broad	Characteristic of the stretching vibrations of the N-H bonds in the -NH₃⁺ groups.
Aromatic C-H Stretch	3100 - 3000	Medium	Overtone and combination bands of the aromatic ring.
N-H Bend (Ammonium)	1600 - 1500	Strong	Bending vibrations of the N-H bonds.
Aromatic C=C Stretch	1600 - 1450	Medium to Strong	Skeletal vibrations of the benzene ring.
C-N Stretch	1335 - 1250	Medium	Stretching vibration of the aromatic C-N bond.

Expert Interpretation:

The most prominent feature in the IR spectrum will be the broad and strong absorption in the 3200-2800 cm⁻¹ region, which is indicative of the N-H stretching vibrations in the ammonium salt.[3] This often obscures the aromatic C-H stretches. The N-H bending vibrations around 1600-1500 cm⁻¹ are also highly diagnostic for the presence of the ammonium groups.[3] The spectrum will differ significantly from that of the free base, which would show sharp N-H stretching bands for the primary amines around 3400-3250 cm⁻¹.[3]

Experimental Protocol for IR Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the solid 4-(Aminomethyl)aniline hydrochloride with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet should be recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering clues to its structure.

Expected Mass Spectrometry Data (ESI+):

Ion	m/z	Key Insights
[M+H]⁺	123.09	This corresponds to the protonated free base, C₇H₁₁N₂⁺. In the ESI source, the hydrochloride salt dissociates, and the free amine is protonated.
[M+H-NH₃]⁺	106.07	A potential fragment resulting from the loss of ammonia from the benzylic amine.

Expert Interpretation:

In positive-ion Electrospray Ionization (ESI-MS), the 4-(Aminomethyl)aniline hydrochloride will likely be observed as the protonated molecular ion of the free base, [C₇H₁₀N₂ + H]⁺, at an m/z of approximately 123.09. The acidic and polar nature of the mobile phase used in LC-MS with ESI facilitates the detection of the protonated species. Fragmentation may occur in the ion source or in tandem MS experiments, with a characteristic loss of ammonia being a plausible fragmentation pathway.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a mass spectrometer equipped with an Electrospray Ionization (ESI) source.

• Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in the positive ion mode to observe the protonated molecule.

Conclusion

The spectroscopic analysis of 4-(Aminomethyl)aniline hydrochloride provides a detailed picture of its molecular structure. The protonation of the amino groups significantly influences the NMR and IR spectra, leading to characteristic downfield shifts in NMR and the appearance of strong, broad ammonium bands in the IR spectrum. Mass spectrometry confirms the molecular weight of the parent amine. This guide serves as a valuable resource for the unambiguous identification and characterization of this important chemical intermediate, ensuring its quality and proper application in scientific research and development.

References

• New Journal of Chemistry Supporting Information. (n.d.).
• The Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications.
• Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. (n.d.).
• Mechanistic Studies on the N-Alkylation of Amines with Alcohols Catalysed by Iridium(I) Complexes - Supporting Information. (n.d.).
• ChemicalBook. (n.d.). 4-Methylaniline hydrochloride(540-23-8) 13C NMR spectrum.
• ChemicalBook. (n.d.). 4-(AMINOMETHYL)ANILINE DIHYDROCHLORIDE | 54799-03-0.
• Benchchem. (n.d.). Spectroscopic Analysis of 4-(Furan-2-yl)aniline Hydrochloride: A Technical Guide.
• SpectraBase. (n.d.). 4-[(N-Boc)aminomethyl]aniline - Optional[1H NMR] - Spectrum.
• Sigma-Aldrich. (n.d.). 4-(Aminomethyl)aniline | 4403-71-8.
• Santa Cruz Biotechnology. (n.d.). 4-(Aminomethyl)-1-N-Boc-aniline | CAS 220298-96-4.
• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines.
• BLD Pharm. (n.d.). 4403-71-8|4-(Aminomethyl)aniline.
• PubChem. (n.d.). 4-Aminobenzylamine.
• Apollo Scientific. (n.d.). 4403-71-8 Cas No. | 4-(Aminomethyl)aniline.
• Sigma-Aldrich. (n.d.). 4- (N-Boc)aminomethyl aniline 97 94838-55-8.
• NIST. (n.d.). Aniline hydrochloride. In NIST Chemistry WebBook.
• MassBank. (2024). MSBNK-UvA_IBED-UI000201.
• PubMed. (n.d.). Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative.
• Cayman Chemical. (n.d.). Aniline (hydrochloride) (CAS 142-04-1).
• precisionFDA. (n.d.). ANILINE HYDROCHLORIDE.
• ResearchGate. (n.d.). The 13 C NMR chemical shift values ( d ppm) of aniline and 2-butylthioaniline in DMSO- d 6.

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• 3. orgchemboulder.com [orgchemboulder.com]

4-(Aminomethyl)aniline Hydrochloride: Molecular Architecture, Bonding, and Synthetic Utility

Executive Summary

4-(Aminomethyl)aniline hydrochloride (often supplied as the dihydrochloride salt, CAS: 5471-76-1) represents a bifunctional building block critical to medicinal chemistry and polymer science. Its structural uniqueness lies in the coexistence of two distinct amine environments: an electron-rich, resonance-stabilized aromatic amine (aniline) and a nucleophilic, aliphatic amine (benzylamine).

This guide dissects the molecular bonding that dictates its reactivity, provides self-validating protocols for its characterization, and outlines its role as a "privileged scaffold" in drug development.

Molecular Architecture and Bonding

The Basicity Paradox

The core utility of 4-(aminomethyl)aniline stems from the electronic disparity between its two nitrogen centers. To understand the salt formation, one must analyze the orbital hybridization and resonance contributions.

• The Aniline Nitrogen (

  ): The nitrogen atom attached directly to the benzene ring is -like. Its lone pair is delocalized into the -system of the aromatic ring, significantly lowering its electron density availability for protonation.

  • pKa (Conjugate Acid):

    [1][2]

• The Benzyl Nitrogen (

  ): The nitrogen on the methylene bridge is hybridized. Separated from the aromatic ring by a saturated carbon ( ), it lacks resonance delocalization. The lone pair is localized and highly basic.

  • pKa (Conjugate Acid):

    [2][3]

Hydrochloride Salt Formation

Due to this

log unit difference in acidity constants, the stoichiometry of the hydrochloride salt is tunable but dictates stability.

• Monohydrochloride: Protonation occurs exclusively at the benzyl nitrogen (

  ), forming a zwitterion-like character if the aniline is deprotonated, though typically it exists as .

• Dihydrochloride (Commercial Standard): In excess HCl, both nitrogens are protonated. This is the preferred form for storage as it prevents oxidation of the aniline group (which forms "aniline black" impurities upon air exposure).

Crystal Lattice and H-Bonding

In the solid state, the dihydrochloride salt forms a complex hydrogen-bonding network. The chloride ions (

) act as bridges, accepting hydrogen bonds from the ammonium protons ( ).

• Primary Interaction: Ionic electrostatic attraction between

  and .

• Secondary Interaction: Strong

  hydrogen bonds stabilize the lattice, raising the melting point significantly ( C) compared to the free base (mp C).

Visualization: Reactivity & Protonation Logic

The following diagram illustrates the stepwise protonation and the electronic decoupling of the two amine sites.

Figure 1: Protonation hierarchy of 4-(aminomethyl)aniline based on pKa differentials. The aliphatic amine protonates first, followed by the aromatic amine.

Spectroscopic Validation Protocols

Trustworthiness in chemical biology relies on verifying the ionization state of your reagents.

NMR Characterization Strategy

The chemical shift of the methylene protons (

) is the diagnostic beacon for salt formation.

Nucleus	Moiety	Free Base ( ppm)	Dihydrochloride ( ppm)	Mechanistic Reason
1H		~3.65 (s)	~4.05 (s)	Deshielding due to the inductive effect of the cationic ammonium group ( ).
1H		6.6 - 7.1	7.4 - 7.6	Loss of electron donation from the aniline nitrogen upon protonation.
13C		~46.0	~42.5	Change in hybridization environment and electron density.

Protocol: Differential pH Titration

To confirm the stoichiometry (Mono vs Di-HCl), perform a potentiometric titration.

• Dissolve: 100 mg of sample in 20 mL deionized water.

• Titrant: 0.1 M NaOH (standardized).

• Observation:

  • Equivalence Point 1 (pH ~5): Neutralization of the anilinium proton (

    ).

  • Equivalence Point 2 (pH ~10): Neutralization of the benzylammonium proton (

    ).

• Validation: If only one inflection point is observed at pH ~10, the sample is the Monohydrochloride. If two are seen, it is the Dihydrochloride.

Synthetic Pathways and Workflows

The synthesis of high-purity 4-(aminomethyl)aniline hydrochloride typically involves the reduction of 4-nitrobenzonitrile or 4-nitrobenzylamine. The following workflow describes the catalytic hydrogenation route, preferred for its scalability.

Figure 2: Synthetic workflow for the production of the dihydrochloride salt via catalytic hydrogenation.

Experimental Note on Stability

The free base is sensitive to oxidation (turning brown/purple). The hydrochloride salt generation (Step 2) should be performed immediately after reduction. Using anhydrous HCl in dioxane or diethyl ether ensures the precipitation of a fine, white crystalline solid, avoiding the formation of sticky hydrates.

Applications in Drug Discovery[4][5]

Orthogonal Protection Strategies

In peptide synthesis and peptidomimetics, the distinct reactivity of the two amines allows for orthogonal protection .

• Scenario: You need to attach a drug payload to the benzyl amine while keeping the aniline available for later conjugation.

• Strategy:

  • Control pH to ~6.0.

  • React with Boc-anhydride (

    ).

  • Result: The highly nucleophilic benzyl amine reacts to form the Boc-carbamate, while the poorly nucleophilic aniline remains free (

    ).

Linker Chemistry in ADCs

In Antibody-Drug Conjugates (ADCs), this molecule serves as a "self-immolative" spacer.

• Mechanism: The aniline nitrogen is often part of a cleavable amide bond (e.g., by lysosomal enzymes). Upon cleavage, the restoration of the electron-donating aniline triggers a 1,6-elimination, releasing the drug attached to the benzylic position.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7837, 4-(Aminomethyl)aniline. Retrieved from [Link]

• Takano, S., et al. (2001). Process Development of 4-[N-Methyl-N-(tetrahydropyran-4-yl)aminomethyl]aniline Dihydrochloride. Organic Process Research & Development. Retrieved from [Link]

• MDPI (2022). Crystal Structure of a Chiral Sec-Amine... (Structural Analog Analysis). Molbank. Retrieved from [Link][3]

• Cresset Group (2024). Aniline replacement in drug-like compounds: Bioisosteres and Linkers. Retrieved from [Link]

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Technical Guide: 4-(Aminomethyl)aniline Hydrochloride & Protected Derivatives

Content Type: Technical Whitepaper / Synthetic Guide Subject: Chemical properties, selective protection strategies, and applications in drug discovery.

Executive Summary

4-(Aminomethyl)aniline (often abbreviated as 4-AMA or 4-aminobenzylamine) is a critical heterobifunctional scaffold in medicinal chemistry. Its structure—comprising an aromatic aniline linked to an aliphatic benzylamine—offers a unique "reactivity gradient" that allows for highly selective functionalization.

This guide provides a technical deep-dive into the handling, selective protection (Boc, Fmoc), and deployment of this molecule. It is designed for synthetic chemists and drug developers requiring precise control over linker chemistry in Antibody-Drug Conjugates (ADCs), PROTACs, and peptidomimetics.

Chemical Architecture & Reactivity Profile

The utility of 4-(Aminomethyl)aniline stems from the electronic disparity between its two nitrogen centers. Understanding this is the prerequisite for successful synthesis.

The "Dual-Amine" Gradient

• Aliphatic Amine (Benzylamine):

  hybridized. Highly nucleophilic and basic ( ).

• Aromatic Amine (Aniline):

  hybridized, conjugated with the phenyl ring. Less nucleophilic and significantly less basic ( ).

The Synthetic Implication: Under neutral or slightly basic conditions, electrophiles (like Boc anhydride or Fmoc-OSu) will kinetically and thermodynamically prefer the aliphatic amine. This allows for chemoselective protection without the need for complex blocking groups on the aniline.

Visualization: Reactivity Landscape

The following diagram illustrates the pKa-driven selectivity that dictates the synthetic workflow.

Figure 1: The nucleophilic hierarchy of 4-(Aminomethyl)aniline. The aliphatic amine reacts preferentially due to higher basicity.

Strategic Protection Protocols

The following protocols are designed for high fidelity and reproducibility. They assume the starting material is 4-(Aminomethyl)aniline Dihydrochloride , the most stable commercial form.

Protocol A: Selective N-Boc Protection (Aliphatic)

Objective: Synthesize tert-butyl (4-aminobenzyl)carbamate. Mechanism: Exploits the higher nucleophilicity of the benzylamine at controlled pH.

Reagents:

• Substrate: 4-(Aminomethyl)aniline[][2][3][4] · 2HCl

• Reagent: Di-tert-butyl dicarbonate (

  ) (1.1 equiv)

• Base: Triethylamine (

  ) (2.5 - 3.0 equiv)

• Solvent: Dichloromethane (DCM) or 1,4-Dioxane/Water (1:1)

Step-by-Step Workflow:

• Neutralization: Suspend the dihydrochloride salt in DCM at

  . Add dropwise. The solution will clarify as the free base is liberated.

• Addition: Dissolve

  in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 30 minutes. Crucial: Keep temperature at to maximize selectivity.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor via TLC (stain with ninhydrin; the product will have a higher

  than the starting material).

• Workup: Wash with water (

  ) and mild brine. Dry over .[5]

• Purification: If necessary, recrystallize from hexanes/ethyl acetate. The aniline nitrogen remains free.

Protocol B: Fmoc Protection (Solid Phase Synthesis Ready)

Objective: Synthesize N-(9-Fluorenylmethoxycarbonyl)-4-(aminomethyl)aniline. Application: Used as a building block in Solid Phase Peptide Synthesis (SPPS).[3]

Reagents:

• Substrate: 4-(Aminomethyl)aniline (Free base preferred, or salt with excess base)

• Reagent: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Base:

  (aqueous) or DIPEA (organic)

• Solvent: Acetone/Water or THF/Water

Step-by-Step Workflow:

• Dissolution: Dissolve the amine in Acetone/Water (1:1). Add

  (2.0 equiv) to buffer the pH to ~8–9.

• Coupling: Add Fmoc-OSu (1.05 equiv) slowly. The reaction is usually rapid (1–2 hours).

• Quenching: Acidify carefully with 1M HCl to pH 3–4 to precipitate the product (or extract with Ethyl Acetate).

• Isolation: The Fmoc-protected derivative is often a white solid. Wash with cold ether to remove unreacted Fmoc-OSu.

Synthesis Workflow Diagram

This flowchart visualizes the decision tree for generating specific protected forms from the hydrochloride salt.

Figure 2: Synthetic pathways for generating mono-protected derivatives.

Applications in Drug Development[4][7][8][9]

Antibody-Drug Conjugates (ADCs) & Linkers

The molecule serves as a "cleavable spacer."

• Mechanism: The aniline amine can be coupled to a peptide linker (e.g., Val-Cit-PAB), while the aliphatic amine connects to the cytotoxic payload.

• Release: Enzymatic cleavage of the peptide bond releases the aniline intermediate, which then undergoes 1,6-elimination (self-immolation) to release the free drug.

Peptidomimetics

In peptide chemistry, this scaffold acts as a phenylalanine mimetic or a rigid spacer that extends the peptide backbone while maintaining aromatic interactions.

PROTACs (Proteolysis Targeting Chimeras)

Used as a linear linker to connect an E3 ligase ligand (e.g., Thalidomide derivative) to a protein of interest (POI) ligand. The rigidity of the benzene ring reduces the entropic penalty of binding compared to flexible alkyl chains.

Quality Control & Stability Data

When handling the Hydrochloride Salt (CAS: 220298-96-4 for Boc variant salt, generic salt varies) vs. the Free Base , observe the following:

Parameter	Hydrochloride Salt	Free Base	Protected (N-Boc)
Physical State	White to off-white crystalline solid	Hygroscopic solid/oil	White crystalline solid
Stability	High (Years at RT)	Moderate (Oxidation prone)	High (Store at 2-8°C)
Solubility	Water, Methanol, DMSO	DCM, Ethyl Acetate	DCM, MeOH, EtOAc
Melting Point	>250°C (dec.)	~40-45°C	~89-91°C [1]
Storage	Desiccate, RT	Inert atmosphere ( )	Desiccate, Refrigerator

Critical QC Check:

• NMR Verification: In

  -NMR, the methylene protons ( ) adjacent to the aliphatic amine typically appear around 3.7–3.8 ppm. Upon Boc protection, this signal shifts slightly downfield and splits into a doublet (due to NH coupling) or broadens, confirming functionalization at the correct site.

References

• Perron, V., et al. (2009).[6][7] "A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines."[6] Synthesis, 2009(02), 283-289.[6][7]

• Chem-Impex International. "4-(N-Fmoc-aminomethyl)aniline Technical Data."

• BenchChem. "Solubility and Stability of 4-(Iminomethyl)aniline and derivatives."

• Alfa Chemistry. "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds."

• Fisher Scientific. "Safety Data Sheet: 4-[(N-Boc)aminomethyl]aniline."

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• 7. A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines [organic-chemistry.org]

An In-Depth Technical Guide to the Thermogravimetric Analysis (TGA) of 4-(Aminomethyl)aniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the thermogravimetric analysis (TGA) of 4-(Aminomethyl)aniline hydrochloride. As a vital tool in pharmaceutical development, TGA offers critical insights into the thermal stability and decomposition behavior of active pharmaceutical ingredients (APIs) and drug intermediates.[1][2][3] This document, structured with the practicing scientist in mind, moves beyond a simple recitation of methodology to explain the underlying principles and rationale behind experimental choices, ensuring a robust and reproducible analytical approach.

Introduction to 4-(Aminomethyl)aniline Hydrochloride and the Significance of Thermal Analysis

4-(Aminomethyl)aniline, also known as p-aminobenzylamine, is a versatile aromatic amine containing both a primary aniline amine and a benzylic amine.[4] Its hydrochloride salt is of interest in pharmaceutical synthesis as a building block for more complex molecules. Understanding the thermal stability of this compound is paramount for safe handling, storage, and processing during drug development and manufacturing.[3]

Thermogravimetric analysis is a fundamental thermal analysis technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1][5][6][7][8] This technique is instrumental in determining the thermal stability, decomposition kinetics, and compositional analysis of pharmaceutical compounds.[2][9] For 4-(Aminomethyl)aniline hydrochloride, TGA can elucidate the temperatures at which decomposition begins, the discrete steps of mass loss, and the nature of the residual material, if any.

Core Principles of Thermogravimetric Analysis (TGA)

The principle of TGA is based on the precise measurement of a sample's mass on a microbalance as it is subjected to a controlled temperature program in a furnace.[5] A typical TGA experiment yields a thermogram, a plot of mass versus temperature. The derivative of this curve, the DTG (Derivative Thermogravimetry) curve, shows the rate of mass change and helps to pinpoint the temperatures of the most significant thermal events.

Key information derived from a TGA curve includes:

• Onset Temperature of Decomposition: The temperature at which significant mass loss begins.

• Percentage Mass Loss: The amount of mass lost during a specific thermal event, which can be correlated to the loss of specific molecular fragments.

• Residual Mass: The mass of the sample remaining at the end of the experiment, often corresponding to inorganic residue or char.

• Thermal Stability: The temperature range over which the material is stable and does not undergo decomposition.

Experimental Protocol: TGA of 4-(Aminomethyl)aniline Hydrochloride

This section outlines a detailed, self-validating protocol for the TGA of 4-(Aminomethyl)aniline hydrochloride, grounded in established standards such as ASTM E1131.[1][5][6][7][8]

Instrumentation and Materials

• Thermogravimetric Analyzer: A calibrated instrument with a sensitive microbalance and a furnace capable of reaching at least 800°C.

• Sample Pans: Inert pans, typically aluminum or platinum, that do not react with the sample.

• Purge Gas: High-purity nitrogen (or another inert gas like argon) to provide an inert atmosphere and remove gaseous decomposition products.

• 4-(Aminomethyl)aniline hydrochloride: A representative, homogenous sample of the compound.

Sample Preparation

Proper sample preparation is critical for obtaining reproducible TGA data.

• Homogenization: Ensure the 4-(Aminomethyl)aniline hydrochloride sample is a fine, homogenous powder. If necessary, gently grind the sample to a consistent particle size.

• Sample Weighing: Accurately weigh approximately 5-10 mg of the sample into a pre-tared TGA pan. A smaller sample size minimizes thermal gradients within the sample.

• Sample Distribution: Gently tap the pan to ensure a thin, even layer of the sample at the bottom. This promotes uniform heating and efficient removal of evolved gases.

TGA Instrument Parameters

The following table summarizes the recommended instrument parameters for the TGA of 4-(Aminomethyl)aniline hydrochloride.

Parameter	Recommended Value	Rationale
Temperature Range	Ambient to 800°C	To ensure complete decomposition and characterization of any residue.
Heating Rate	10°C/min	A common heating rate that provides good resolution of thermal events.
Purge Gas	Nitrogen	To maintain an inert atmosphere and prevent oxidative decomposition.
Flow Rate	20-50 mL/min	To efficiently remove gaseous decomposition products from the sample area.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the TGA experimental workflow.

Caption: Experimental workflow for the TGA of 4-(Aminomethyl)aniline hydrochloride.

Expected Thermal Decomposition Profile and Mechanistic Insights

The thermal decomposition is expected to occur in multiple stages:

• Initial Mass Loss (Sublimation/Desorption): A minor initial mass loss at lower temperatures may be observed due to the release of adsorbed water or volatile impurities.

• Dehydrochlorination: The first major decomposition step is likely the loss of hydrogen chloride (HCl). This is a common thermal decomposition pathway for amine hydrochlorides.

• Decomposition of the Organic Moiety: Following the loss of HCl, the remaining 4-(aminomethyl)aniline molecule will undergo further thermal degradation. This can involve the cleavage of the aminomethyl group and the breakdown of the aromatic ring at higher temperatures.

Proposed Decomposition Pathway Diagram

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• 4. 4403-71-8 Cas No. | 4-(Aminomethyl)aniline | Apollo [store.apolloscientific.co.uk]
• 5. store.astm.org [store.astm.org]
• 6. kalite.com [kalite.com]
• 7. laboratuar.com [laboratuar.com]
• 8. img.antpedia.com [img.antpedia.com]
• 9. aurigaresearch.com [aurigaresearch.com]

Protocols & Analytical Methods

Application Notes and Protocols: Experimental Protocol for Polymerization with 4-(Aminomethyl)aniline

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive guide for the oxidative polymerization of 4-(aminomethyl)aniline, a versatile monomer for the synthesis of functionalized polyanilines. The protocol herein is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step methodology grounded in established chemical principles. Beyond a simple recitation of procedural steps, this guide elucidates the rationale behind experimental choices, ensuring a thorough understanding of the process. Emphasis is placed on safety, reproducibility, and the characterization of the resulting polymer.

Introduction: The Significance of Functionalized Polyanilines

Polyaniline (PANI) is a prominent member of the conducting polymer family, lauded for its straightforward synthesis, tunable conductivity, and environmental stability.[1][2] The introduction of functional groups onto the aniline monomer, such as the aminomethyl group in 4-(aminomethyl)aniline, opens avenues for a new generation of polymers with tailored properties. These functional groups can serve as sites for further chemical modification, enabling applications in drug delivery, sensor technology, and advanced materials.[3][4] The polymerization of 4-(aminomethyl)aniline yields a polymer with pendant primary amine groups, which can be leveraged for covalent attachment of biomolecules, therapeutic agents, or other functional moieties.

The most common and scalable method for synthesizing polyaniline and its derivatives is chemical oxidative polymerization.[1][5][6] This process typically involves the oxidation of the aniline monomer in an acidic medium using a strong oxidizing agent, such as ammonium persulfate (APS).[1] The reaction proceeds through the formation of cation radicals, which then couple to form dimers, trimers, and ultimately, the polymer chain.[1][7] The resulting polymer's properties, including molecular weight and conductivity, are highly dependent on the reaction conditions.[8]

Safety First: Handling 4-(Aminomethyl)aniline and Reagents

2.1. Personal Protective Equipment (PPE): Before commencing any experimental work, it is imperative to don the appropriate personal protective equipment. This includes, but is not limited to:

• Safety goggles or a face shield to protect against splashes.

• Chemical-resistant gloves (nitrile or neoprene are suitable).

• A lab coat to protect skin and clothing.

• Work in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors or dust.[9][10]

2.2. Reagent-Specific Hazards:

• 4-(Aminomethyl)aniline: This compound is an aromatic amine and should be handled with care. It can be harmful if swallowed, inhaled, or absorbed through the skin, and may cause skin and eye irritation.[10]

• Ammonium Persulfate (APS): A strong oxidizing agent. Avoid contact with combustible materials. It can cause skin, eye, and respiratory irritation.

• Hydrochloric Acid (HCl): A corrosive acid. Handle with extreme care to avoid severe skin burns and eye damage. Always add acid to water, never the other way around.

All waste materials should be disposed of in accordance with institutional and local regulations for chemical waste.

Experimental Protocol: Oxidative Polymerization

This protocol details the chemical oxidative polymerization of 4-(aminomethyl)aniline to produce poly(4-aminomethyl)aniline.

3.1. Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
4-(Aminomethyl)aniline	≥98%	e.g., Sigma-Aldrich	Store in a cool, dry place.[11]
Ammonium Persulfate (APS)	ACS Reagent Grade	e.g., Fisher Scientific	Store in a cool, dry place.
Hydrochloric Acid (HCl)	37%, ACS Reagent Grade	e.g., VWR	Handle in a fume hood.
Deionized (DI) Water	High Purity	---	Used for all solutions.
Methanol	ACS Reagent Grade	e.g., Fisher Scientific	Used for washing the polymer.
Petroleum Ether	ACS Reagent Grade	e.g., Fisher Scientific	Used for washing the polymer.[3]

3.2. Equipment:

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

• Vacuum oven or desiccator

3.3. Step-by-Step Procedure:

• Monomer Solution Preparation:

  • In the 250 mL three-neck round-bottom flask, dissolve a specific amount of 4-(aminomethyl)aniline (e.g., 1.22 g, 10 mmol) in 100 mL of 1 M HCl.

  • Stir the solution using the magnetic stirrer until the monomer is completely dissolved. The solution should be clear.

  • Place the flask in an ice bath and allow the solution to cool to 0-5 °C. This low temperature is crucial to control the reaction rate and prevent over-oxidation, which can lead to shorter polymer chains and lower yields.[2][5]

• Oxidant Solution Preparation:

  • In a separate beaker, dissolve a calculated amount of ammonium persulfate (e.g., 2.85 g, 12.5 mmol, for a 1.25:1 molar ratio of oxidant to monomer) in 50 mL of 1 M HCl.[3]

  • Stir until the APS is fully dissolved.

• Polymerization Reaction:

  • Transfer the APS solution to the dropping funnel.

  • Add the APS solution dropwise to the cooled monomer solution over a period of 30-60 minutes with continuous stirring. A slow, controlled addition of the oxidant is critical for achieving a higher molecular weight polymer.[5]

  • As the oxidant is added, the solution will gradually change color, typically from colorless to a dark green or black, indicating the formation of the polyaniline emeraldine salt.

  • After the addition is complete, leave the reaction mixture to stir in the ice bath for an additional 2-4 hours to ensure the polymerization goes to completion. Some protocols may extend this time to 24 hours.[3]

• Polymer Isolation and Purification:

  • After the reaction period, collect the precipitated polymer by vacuum filtration using a Buchner funnel.

  • Wash the polymer precipitate copiously with 1 M HCl to remove any unreacted monomer and oligomers.

  • Subsequently, wash the polymer with methanol and then petroleum ether to remove any organic impurities.[3] Continue washing until the filtrate runs clear.

  • Dry the collected polymer in a vacuum oven at 40-60 °C overnight or in a desiccator until a constant weight is achieved. The final product will be a dark powder.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the oxidative polymerization of 4-(aminomethyl)aniline.

Sources

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• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Mechanochemical Synthesis of Polyanilines and Their Nanocomposites: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. 4-Aminobenzylamine 99 4403-71-8 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in Reactions with 4-(Aminomethyl)aniline Hydrochloride

Welcome to the technical support center for 4-(Aminomethyl)aniline hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in their synthetic work with this versatile bifunctional molecule. My aim is to provide not just procedural fixes, but a deeper understanding of the chemical principles at play, enabling you to troubleshoot effectively and optimize your reactions.

Introduction: The Challenge of a Bifunctional Reagent

4-(Aminomethyl)aniline possesses two nucleophilic centers with distinct reactivities: a primary aromatic amine (aniline) and a primary benzylic amine. The hydrochloride salt form, while improving stability and handling, introduces its own set of considerations, primarily related to solubility and the need for base neutralization. Low yields in reactions involving this compound often stem from a failure to adequately control the selective reactivity of these two amine groups, manage the compound's solubility, or mitigate potential side reactions. This guide will address these common pitfalls in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My acylation/amidation reaction is giving a low yield and a mixture of products. How can I improve selectivity for the desired amine?

This is the most common challenge. The aromatic amine is less basic (pKa of aniline's conjugate acid is ~4.6) than the benzylic amine (pKa of benzylamine's conjugate acid is ~9.3). This difference in basicity is the key to achieving selectivity.

Answer:

The benzylic amine is significantly more nucleophilic and will react preferentially with acylating agents under neutral or slightly basic conditions. However, issues arise from di-acylation or reaction at the aniline nitrogen.

Troubleshooting Steps & Explanations:

• pH Control is Critical: The state of protonation of the two amino groups is highly dependent on the pH of the reaction medium.[1][2][3] In acidic conditions, both amines will be protonated, rendering them non-nucleophilic. As the pH is raised, the more acidic anilinium ion (pKa ~4.6) will be deprotonated first, followed by the benzylic ammonium ion (pKa ~9.3). By carefully controlling the pH, you can favor the reactivity of one amine over the other.

• Strategic Use of Base: When starting with the hydrochloride salt, you must add a base to liberate the free amine(s).

  • For selective acylation of the benzylic amine: Use a base that is strong enough to deprotonate the benzylic ammonium salt but not so strong that it significantly deprotonates the anilinium salt. A base like sodium bicarbonate (NaHCO₃) or a tertiary amine like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) in a controlled stoichiometry (1 equivalent) is often a good starting point.

  • For selective acylation of the aromatic amine: This is more challenging and typically requires protecting the more reactive benzylic amine first.[4][5]

• Protecting Group Strategy: For unequivocal selectivity, especially in multi-step syntheses, protecting one of the amine groups is the most robust strategy.[5][6] The tert-butoxycarbonyl (Boc) group is a common choice for protecting the benzylic amine due to its stability under many reaction conditions and ease of removal with acid.[5][7] The resulting 4-((N-Boc)aminomethyl)aniline can then be used to selectively react at the aniline nitrogen.[7][8]

Experimental Protocol: Selective Boc-Protection of the Benzylic Amine

• Dissolution: Dissolve 4-(Aminomethyl)aniline hydrochloride in a suitable solvent mixture, such as 1,4-dioxane and water.

• Basification: Add a base, such as sodium hydroxide (NaOH), to adjust the pH to ~10-11. This ensures both amine groups are in their free base form.

• Protection: Cool the solution in an ice bath and add di-tert-butyl dicarbonate (Boc₂O) (1.0 equivalent) dropwise. The more nucleophilic benzylic amine will react preferentially.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, perform an aqueous work-up and extract the product with an organic solvent like ethyl acetate.

• Purification: Purify the resulting tert-butyl (4-aminobenzyl)carbamate by column chromatography.

Visualization: Protecting Group Strategy Workflow

Caption: Workflow for achieving selective acylation using a protecting group strategy.

FAQ 2: My reductive amination reaction with 4-(aminomethyl)aniline hydrochloride is sluggish and gives low yields. What's going wrong?

Reductive amination involves the formation of an imine or enamine intermediate, followed by reduction.[9] The hydrochloride salt and the bifunctional nature of the starting material can complicate this process.

Answer:

Low yields in reductive aminations can be attributed to several factors: incomplete imine formation, reduction of the starting aldehyde/ketone, catalyst deactivation, or unfavorable pH conditions.[10][11]

Troubleshooting Steps & Explanations:

• Liberate the Free Amine: You must add at least one equivalent of a non-nucleophilic base (e.g., TEA, DIPEA) to neutralize the hydrochloride salt and make the amine available for reaction.

• Optimize pH for Imine Formation: Imine formation is typically acid-catalyzed but inhibited by excessive acid, which protonates the amine nucleophile.[11] The optimal pH is usually weakly acidic (pH 4-6). Adding a small amount of acetic acid can catalyze imine formation.[11]

• Choice of Reducing Agent: The choice of reducing agent is critical for success.

  • Sodium Cyanoborohydride (NaBH₃CN): This is a classic choice because it is mild enough to not reduce the starting aldehyde/ketone at neutral or slightly acidic pH but will readily reduce the protonated iminium ion.[9][12]

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): Often preferred for its lower toxicity and effectiveness. It can be used in a one-pot reaction without strict pH control.[12]

  • Sodium Borohydride (NaBH₄): Can be used, but it will also reduce the starting carbonyl compound.[11] If using NaBH₄, it's best to first form the imine completely (often with removal of water) and then add the reducing agent at a low temperature.[11]

• Solvent and Water Removal: Imine formation is an equilibrium reaction that produces water.[10] Using a solvent like methanol or ethanol is common. For difficult reactions, removing water using molecular sieves can drive the equilibrium toward imine formation and improve yields.[11]

• Monitor Imine Formation: Before adding the reducing agent, consider monitoring the formation of the imine intermediate by TLC, NMR, or LC-MS to ensure it has formed in a reasonable amount.[11]

Data Summary: Common Reducing Agents for Reductive Amination

Reducing Agent	Typical Conditions	Pros	Cons
Sodium Cyanoborohydride	MeOH, pH 4-6 (AcOH catalyst)	Selectively reduces imines over carbonyls[12]	Toxic (cyanide byproduct)
Sodium Triacetoxyborohydride	CH₂Cl₂, DCE, or THF; often with AcOH	Effective, one-pot, less toxic than NaBH₃CN[12]	Moisture sensitive
Sodium Borohydride	MeOH or EtOH; often two steps (imine then reduce)	Inexpensive, readily available	Can reduce starting carbonyl, leading to side products[11]
Catalytic Hydrogenation	H₂, Pd/C catalyst in EtOH or MeOH	"Green" method, high yielding[13]	May reduce other functional groups (e.g., nitro, C=C bonds)

FAQ 3: I am observing significant amounts of dark, polymeric material in my reaction mixture. What is causing this and how can I prevent it?

Anilines, including 4-(aminomethyl)aniline, are susceptible to oxidation, which can lead to the formation of colored, high-molecular-weight impurities.

Answer:

The formation of polymeric material is most often due to the oxidation of the aniline moiety. This is exacerbated by exposure to air, certain metal catalysts, and strongly acidic or oxidizing conditions.

Troubleshooting Steps & Explanations:

• Inert Atmosphere: Perform reactions under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen.

• Degas Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Avoid Strong Oxidants: Be mindful of reagents that can act as oxidants. Even mild oxidizing conditions can affect anilines.

• pH Management: The rate of aniline oxidation can be pH-dependent.[14][15] Avoid excessively high or low pH where possible, as this can promote side reactions.

• Purification of Starting Material: Aniline and its derivatives can darken over time due to slow oxidation during storage. If your starting material is discolored, consider purifying it before use, for example, by recrystallization of the salt or distillation of the free base.[16]

• Reaction Temperature: Higher temperatures can accelerate decomposition and polymerization. Run reactions at the lowest temperature that allows for a reasonable reaction rate.

Visualization: Aniline Oxidation Pathway

Caption: Simplified pathway showing aniline oxidation to polymeric impurities.

FAQ 4: My product is difficult to purify. What are the best practices for isolating clean products derived from 4-(aminomethyl)aniline?

The dual amine functionality can complicate purification due to the compound's polarity and ability to interact with both acidic and basic media.

Answer:

Purification strategies should leverage the basicity of the amine groups and the polarity of the target molecule. A combination of extraction and chromatography is often necessary.

Troubleshooting Steps & Explanations:

• Acid-Base Extraction: This is a powerful technique for separating your amine product from non-basic impurities.

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash with a dilute aqueous acid (e.g., 1 M HCl). Your amine product will be protonated and move into the aqueous layer, leaving non-basic impurities behind in the organic layer.[17]

  • Separate the layers. Basify the aqueous layer (e.g., with NaOH or Na₂CO₃) to deprotonate your amine product.

  • Extract the liberated amine product back into an organic solvent.

  • Wash with brine, dry over Na₂SO₄ or MgSO₄, and concentrate.

• Column Chromatography:

  • Stationary Phase: Silica gel is most common. However, the basic amine groups can streak on acidic silica. To mitigate this, you can either:

    • Pre-treat the silica with a base by slurrying it in an eluent containing a small amount of triethylamine (~1%).

    • Use a different stationary phase, such as alumina (basic or neutral).

  • Mobile Phase: A gradient of a polar solvent (e.g., methanol or ethyl acetate) in a less polar solvent (e.g., dichloromethane or hexanes) is typical. Adding a small percentage of triethylamine to the eluent can significantly improve peak shape and prevent streaking.

• Crystallization: If your product is a solid, crystallization can be a highly effective final purification step. For amine products, it is often advantageous to crystallize them as a salt (e.g., hydrochloride or oxalate salt), which can enhance crystal formation and stability.[18]

Concluding Remarks

Success in synthesizing derivatives of 4-(aminomethyl)aniline hydrochloride hinges on a deliberate and informed approach. By understanding the differential reactivity of its two amine groups, carefully controlling reaction parameters like pH, and employing strategic purification techniques, you can overcome the common challenges of low yields and product mixtures. Always begin with a small-scale test reaction to establish optimal conditions before committing to a larger scale.

References

• Miyake, H., et al. (2001). Process Development of 4-[N-Methyl-N-(tetrahydropyran-4-yl)aminomethyl]aniline Dihydrochloride: A Key Intermediate for TAK-779, a Small-Molecule Nonpeptide CCR5 Antagonist. Organic Process Research & Development, 5(6), 634-639. [Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2020). Aniline and Aniline Hydrochloride. In Some Aromatic Amines and Related Compounds. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 127. [Link]

• Ogiue, E. (1941). The Salt Effect in the Aniline-Formaldehyde Condensation. Bulletin of the Chemical Society of Japan, 16(5), 151-154. [Link]

• Solubility of Things. 4-Methylaniline hydrochloride. [Link]

• Li, W., et al. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions. Beilstein Journal of Organic Chemistry, 14, 1826-1832. [Link]

• Bednarek, M. A., et al. (2002). Protection of Functional Groups. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Thieme.

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• Royal Society of Chemistry. (2015). Selectivity Engineering of Diazotization Reaction in Continuous Flow Reactor - Supporting Information. [Link]

• Wikipedia. Reductive amination. [Link]

• Károly, N., et al. (2009). An improved method for the synthesis of 2-, 3- and 4-dialkylaminomethylanilines. Arkivoc, 2009(vi), 78-83. [Link]

• Chemistry Steps. (2024). Reductive Amination. [Link]

• Quora. (2018). What will be the product if aniline is treated with NaNo2 and HCL in the presence of 273k? [Link]

• ResearchGate. (2015). Arylamines salt formation? [Link]

• Chem-Impex. 4-(Boc-aminomethyl)aniline. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• Carpino, L. A., et al. (1995). New Family of Base- and Nucleophile-Sensitive Amino-Protecting Groups. A Michael-Acceptor-Based Deblocking Process. Practical Utilization of the 1,1-Dioxobenzo[b]thiophene-2-ylmethyloxycarbonyl (Bsmoc) Group. Journal of the American Chemical Society, 117(19), 5401-5411. [Link]

• Doležal, M., et al. (2019). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide and amino acid (tyrosine, glutamine)

• Pearson. Reductive Amination Practice Problems. [Link]

• Quora. (2018). How does pH affect chemical reactions and molecules (example amino acids)? [Link]

• Reddit. (2025). What's wrong with my reductive amination? I barely got any product. r/Chempros. [Link]

• Wang, H., et al. (2016). [Influence of pH on Kinetics of Anilines Oxidation by Permanganate]. Huan Jing Ke Xue, 37(2), 588-94. [Link]

• Chemistry Steps. Reactions of Aniline. [Link]

• LibreTexts Chemistry. (2024). Reactions of Arylamines. [Link]

• SlidePlayer. (2016). Reactions and pharmaceutical applications of aniline. [Link]

• Cheméo. Chemical Properties of Aniline hydrochloride (CAS 142-04-1). [Link]

• LookChem. Purification of Aniline. [Link]

• TSI Journals. (2014). CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. International Journal of Chemical Sciences, 13(1), 451-458. [Link]

• Google Patents. (1989). US4870209A - Process for purifying crude 4-aminophenol.

• Chemistry Stack Exchange. (2018). In preparing sulphonilamide, why is aniline acylated if the acyl group has to be removed later? [Link]

• BYJU'S. (2016). Chemical Reactions of Amines – Electrophilic Substitution. [Link]

• National Technical Information Service. (1989). Solubility of Organic and Inorganic Chemicals in Selected Solvents. [Link]

• ResearchGate. (2014). Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. [Link]

• MDPI. (2025). The Effect of pH on Aniline Removal from Water Using Hydrophobic and Ion-Exchange Membranes. Membranes, 15(2), 54. [Link]

• ACS Publications. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ACS Catalysis, 7(11), 7658-7662. [Link]

• ResearchGate. (2025). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. New Journal of Chemistry. [Link]

• ResearchGate. (2015). Effect of the initial pH value on the degradation of Aniline.... [Link]

• Chemspace. 4-(aminomethyl)aniline hydrochloride. [Link]

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Technical Support Center: Preventing Oxidation of 4-(Aminomethyl)aniline

[1]

Executive Summary

4-(Aminomethyl)aniline (CAS: 540-37-4) presents a unique stability challenge due to its dual-amine structure.[1] While the benzylic amine is a standard primary amine, the aniline moiety is highly electron-rich and susceptible to single-electron transfer (SET) oxidation.[1] Exposure to atmospheric oxygen, light, or trace metal ions rapidly catalyzes the formation of radical cations, leading to azo-dimers, quinoid species, and intractable "aniline black" polymers.[1]

This guide provides field-proven protocols to arrest this oxidative cascade, ensuring high fidelity in your synthetic workflows.

Part 1: Storage & Pre-Reaction Handling

Q: My reagent arrived as a dark brown solid, but the CoA says it should be off-white. Is it compromised?

A: Likely, yes. Pure 4-(Aminomethyl)aniline is a white to pale yellow solid.[1] A dark brown or black color indicates significant surface oxidation, forming polymeric impurities (similar to polyaniline).

• The Fix: If the core is still crystalline, you can purify it via Protocol B (Acid-Base Rescue) below.[1]

• Prevention: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C in amber vials. The darkness prevents photo-oxidation, while the cold slows radical propagation.[1]

Q: Can I use the "slightly brown" material directly in a reaction?

A: It depends on the reaction type.

• Avoid: In metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig), oxidized impurities can chelate the catalyst, killing turnover.[1]

• Proceed with Caution: For simple nucleophilic substitutions (e.g., amide coupling), a slight color may be tolerable, but calculate stoichiometry based on the active amine content, not weight, as the oxidized polymer adds mass without reactivity.

Part 2: Reaction Execution & Optimization

Q: My reaction mixture turns black within minutes of adding the amine. Why?

A: This is the "Aniline Flash Oxidation" phenomenon. It occurs when the electron-rich aniline ring undergoes Single Electron Transfer (SET) to an oxidant (often dissolved oxygen), forming a radical cation.

• Mechanism: Aniline

  Aniline Radical Cation ( ) Dimerization Polymerization (Black Tar).

• Root Cause: Inadequate degassing of solvents. Solvents like THF and DMF can hold significant dissolved oxygen.

• Solution: You must sparge solvents with inert gas for at least 15-20 minutes before adding the amine.[1] See Protocol A .

Q: Which solvent system minimizes oxidation?

A:

Solvent Class	Risk Level	Reason
Degassed Methanol/Ethanol	Low	Protic solvents can stabilize the amine, but must be strictly oxygen-free.[1]
DMF/DMAc	High	These often contain trace dimethylamine and can act as oxygen reservoirs. Require rigorous degassing.
Dichloromethane (DCM)	Moderate	Can undergo trace reaction with amines over long periods; generally safe if acid-free.

| Water (Acidic pH < 4) | Very Low | Protonation of the aniline nitrogen (

) deactivates the ring, preventing oxidation.[1] |

Q: Should I use a protecting group strategy?

A: Yes, if your synthesis allows.

• Strategy: If the benzylic amine is your target nucleophile, protect the aniline first (e.g., as an acetamide or trifluoroacetamide). This electron-withdrawing group pulls density from the ring, raising the oxidation potential and making the molecule air-stable.[1]

• Alternative: If you need the aniline free, protect the benzylic amine (e.g., Boc group) to simplify purification, although this does not stop the aniline ring from oxidizing.

Part 3: Workup & Purification

Q: The reaction worked, but the product turned to tar during rotary evaporation. What happened?

A: Concentration increases the rate of bimolecular radical coupling. Additionally, heating a crude aniline mixture in air is a recipe for polymerization.

• The Fix:

  • Add an Antioxidant: Add a trace amount of Ascorbic Acid or Sodium Metabisulfite to the aqueous phase during extraction.[1]

  • Keep it Cool: Do not exceed 40°C on the rotovap.

  • Flush: Backfill the rotovap with Nitrogen immediately after stopping the vacuum.[1]

Q: How do I remove the dark impurities without losing my product?

A: "Aniline Black" impurities are often non-polar and polymeric.

• Chromatography: Use amine-functionalized silica or add 1% Triethylamine (TEA) to your eluent.[1] The TEA neutralizes acidic sites on the silica that can catalyze further oxidation/decomposition of the aniline.[1]

• Extraction: Use Protocol B . The oxidized polymers are often less basic than the primary amine and will not extract into the acidic aqueous layer as efficiently.[1]

Part 4: Visualizing the Threat

Figure 1: The Oxidative Cascade & Prevention Strategy

This diagram illustrates the mechanistic pathway of degradation and the specific intervention points.[1]

Caption: The oxidative degradation pathway of anilines and critical intervention points to maintain product integrity.

Part 5: Validated Protocols

Protocol A: Inert Atmosphere Sparging (De-oxygenation)

Use this before every reaction involving 4-(Aminomethyl)aniline.[1]

• Setup: Place your reaction solvent in a flask sealed with a rubber septum.

• Needle Insertion: Insert a long stainless steel needle connected to an inert gas source (N2 or Ar) directly into the bottom of the solvent.

• Vent: Insert a short "exit" needle into the septum (not touching the liquid) to allow gas to escape.

• Sparge: Bubble the gas vigorously for 15–20 minutes per liter of solvent.

  • Why? Bubbling is 10x more effective than simple "blanketing" because it physically displaces dissolved oxygen from the liquid matrix.[1]

• Transfer: Transfer the solvent to your reagent flask via cannula or gas-tight syringe to maintain the anaerobic chain.[1]

Protocol B: Acid-Base "Rescue" Purification

Use this to clean up dark/oxidized batches of 4-(Aminomethyl)aniline.[1]

• Dissolve: Dissolve the impure dark solid in 1M HCl (approx. 10 mL per gram). The solution should be acidic (pH < 2).

  • Observation: The amine protonates and dissolves; the non-basic "tar" often remains undissolved or forms a suspension.[1]

• Filter: Filter the acidic solution through a pad of Celite or a glass frit to remove the insoluble black polymers.[1]

• Wash: Extract the acidic aqueous layer with Ethyl Acetate (EtOAc) (2x).

  • Result: This removes non-basic organic impurities (nitro compounds, neutral azo species). Discard the organic layer.[1]

• Neutralize: Cool the aqueous layer to 0°C. Slowly add 6M NaOH or saturated NaHCO3 until pH > 10.

  • Observation: The product will precipitate or oil out as the free base.[1]

• Extract: Extract the milky aqueous mixture with DCM or EtOAc (3x).

• Dry & Concentrate: Dry the combined organics over Na2SO4 (Sodium Sulfate) and concentrate in vacuo (keep bath < 40°C).

• Store: Immediately backfill with Nitrogen and store in the freezer.

References

• Sigma-Aldrich. 4-(Aminomethyl)aniline Product Sheet & Storage Guidelines. Retrieved from

• BenchChem. Preventing Oxidation of Aniline Derivatives During Complexation. Retrieved from

• Fisher Scientific. Handling Air-Sensitive Reagents: Technical Bulletin AL-134. Retrieved from

• Harmata, M., et al. (2010). Oxidation of 4-methoxyanilines to 1,4-benzoquinones. PMC. Retrieved from

• ResearchGate. Purification of Aniline and Nitro-substituted Aniline Contaminants. Retrieved from

Sources

• 1. US4661634A - Removal of impurities from amines - Google Patents [patents.google.com]

Minimizing side product formation in diazotization of 4-(Aminomethyl)aniline

Welcome to the Technical Support Center for Advanced Organic Synthesis. Topic: Selective Diazotization of 4-(Aminomethyl)aniline (4-AMA). Ticket ID: #DZ-4AMA-OPT Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "pKa Shield" Strategy

The central challenge in diazotizing 4-(aminomethyl)aniline lies in its dual-amine nature. You have two nucleophiles competing for the nitrosating agent (

/ ):

• Aromatic Amine (Aniline): The target.[2][3][4] Low basicity (pKa

  4.6).

• Aliphatic Amine (Benzylic): The liability. High basicity (pKa

  9.6).

The Solution: You must exploit the

pKa ( 5 log units). By maintaining the reaction pH < 1.0, you force the aliphatic amine to remain 99.9% protonated (ammonium form), rendering it nucleophilically inert. The aromatic amine, while also protonated, exists in a rapid equilibrium with its free base form, allowing it to scavenge the nitrosonium ion selectively.[1]

Module 1: The Mechanistic Landscape

The following diagram illustrates the "Good" pathway (selective aromatic diazotization) versus the "Bad" pathways (aliphatic decomposition and coupling) that occur when pH or temperature control fails.

Figure 1: Mechanistic pathways showing the critical divergence between stable aromatic diazotization and unstable aliphatic decomposition.

Module 2: Optimized Protocol (The "High-Acid" Method)

This protocol is designed to eliminate the formation of benzyl alcohol (via aliphatic reaction) and triazenes (via self-coupling).

Reagents:

• Substrate: 4-(Aminomethyl)aniline (1.0 eq)

• Acid: HCl (conc. 37%) – Min 3.0 equivalents (Critical for "pKa Shield")

• Nitrosating Agent:

  (1.05 eq)[5]

• Solvent: Water (degassed recommended)

Step-by-Step Methodology:

• Acid Charge: In a round-bottom flask, combine water and concentrated HCl (3.0 eq). Cool to 0°C.[6]

  • Why? Pre-cooling prevents exotherms during amine addition.

• Substrate Addition: Add 4-(Aminomethyl)aniline slowly to the acid.

  • Observation: The solution should be clear. If turbid, add more water/acid.[1]

  • Checkpoint: Ensure pH is < 1 using a calibrated strip or probe.

• Nitrite Preparation: Dissolve

  (1.05 eq) in minimal water. Chill this solution to 0°C.

• The Critical Step (Diazotization): Add the nitrite solution subsurface (using a syringe or dropping funnel with tip submerged) over 20–30 minutes.

  • Why Subsurface? Drops hitting the surface create a local zone of low acidity (high salt), temporarily deprotonating the benzylic amine and causing immediate "gumming."

  • Temp Control: Maintain internal temperature strictly < 5°C.

• Aging: Stir for 15–30 minutes at 0°C.

• Urea Quench: Add small amounts of urea to destroy excess

  (test with starch-iodide paper until it no longer turns blue).

  • Why? Excess nitrous acid will destroy your subsequent coupling partner.

Module 3: Troubleshooting Guide

Use this logic flow to diagnose failures in real-time.

Figure 2: Diagnostic decision tree for common diazotization failures.

Detailed Troubleshooting Table

Symptom	Diagnosis	Root Cause	Corrective Action
Formation of sticky oil/gum	Benzyl Alcohol	Local pH spike allowed aliphatic amine to react.	1. Increase acid to 3.5–4.0 eq.2. Use subsurface addition.3. Increase stirring rate (vortex).
Precipitate (Yellow/Orange)	Triazene	Insufficient acid or fast addition left unreacted aniline available to couple with diazonium.	1. Verify initial pH < 1.2. Slow down addition.3. Ensure substrate is fully dissolved before nitrite addition.
Vigorous Gas Evolution	Nitrogen Loss	Thermal decomposition or aliphatic diazotization.	1. Check internal temp (must be < 5°C).2. If temp is OK, your pH is too high (aliphatic reaction).
Low Yield in Coupling	Side Reactions	Excess attacking coupler or diazonium decomposition.	1. Perform Urea quench (starch-iodide test).2. Use diazonium salt immediately (do not store).

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use

instead of HCl? A: Yes, and it is often superior. Sulfuric acid is non-volatile and allows for higher temperatures without losing acidity. For extremely sensitive substrates, you can generate Nitrosyl Sulfuric Acid (dissolve in conc. ) and add the amine to that. This is the "Nuclear Option" for preventing side reactions but is more viscous and harder to work up.

Q2: Why is the "Subsurface Addition" so critical? A: When a drop of

hits the surface of your reaction mixture, it creates a "hotspot" where the concentration of Nitrite is high and Acid is low (temporarily). In this micro-environment, the pH can spike above 3, causing the benzylic amine to deprotonate and react. Subsurface addition disperses the nitrite immediately into the bulk acidic medium.

Q3: My product is colored, but it should be white/pale. What happened? A: You likely formed Diazo-tars or azo-polymers. This is a cascade failure: Aromatic Diazo + Phenol (from hydrolysis)

Azo Dye. Even 1% hydrolysis can dye the whole batch red/brown. Keep the temperature strictly at 0–5°C.

Q4: Do I need to protect the benzylic amine (e.g., Boc-group)? A: If you require >95% purity and are struggling with the "High Acid" method, yes . Protecting the aliphatic amine with a Boc group (tert-butyloxycarbonyl) completely prevents the aliphatic side reaction. You can then diazotize the aromatic amine, perform your coupling, and deprotect with TFA/HCl later. This adds two steps but guarantees selectivity.

References

• Selectivity in Diamine Diazotization (Mechanistic Found

  • Source: Chemistry LibreTexts. (2019).
  • )

  • URL:

• pKa Values of Aniline Deriv

  • Source: Alfa Chemistry. "pKa Values of Amines, Diamines."
  • Relevance: Confirms Aniline pKa ~4.6 vs.

  • URL:

• Prevention of Triazene Form

  • Source: BenchChem. (2025).[2] "Minimizing side reactions during the diazotization."

  • Relevance: Provides specific troubleshooting for triazene and phenol impurities during scale-up.

  • URL:

• General Protocol for Substituted Anilines

  • Source: Vogel's Textbook of Practical Organic Chemistry.
  • Relevance: The industry-standard reference for "High Acid" diazotiz

  • URL:

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US5874547A - Diazotization of amines - Google Patents [patents.google.com]

Recrystallization techniques for purifying 4-(Aminomethyl)aniline hydrochloride

Technical Support Center: Purification of 4-(Aminomethyl)aniline Hydrochloride

Case ID: REC-AMA-HCl-001 Topic: Recrystallization & Purification Protocols Applicable Compound: 4-(Aminomethyl)aniline (synonyms: 4-Aminobenzylamine, ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-Xylylenediamine mono-derivative). Target Salt Forms: Monohydrochloride (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ) and Dihydrochloride ( ).

Module 1: Mechanistic Insight & Solubility Profile

Before initiating purification, it is critical to understand the acid-base chemistry of 4-(aminomethyl)aniline.[1] This molecule contains two distinct amine functionalities with vastly different basicities.[1]

1. The Stoichiometry Trap The purity of your final crystal lattice depends on controlling the salt stoichiometry.

• Aliphatic Amine (Benzylic): ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  . This is the most basic site and protonates first.

• Aromatic Amine (Aniline): ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  .[2] This protonates second, only in the presence of excess acid.

Salt Form	Stoichiometry	Stability	pH Condition
Monohydrochloride	1:1 (Aliphatic protonated)	Hygroscopic, prone to oxidation	pH 6–7
Dihydrochloride	1:2 (Both protonated)	Most Stable , preferred for storage	pH < 2

2. Solubility & Solvent Selection As an ionic salt, the compound exhibits high polarity.

• Good Solvents (High Solubility): Water, Methanol (hot), Ethanol (hot).

• Anti-Solvents (Low Solubility): Diethyl ether, MTBE, Hexanes, Toluene, Acetone.

• The Oxidation Challenge: The free aniline group (in the monohydrochloride form) is highly susceptible to aerial oxidation, forming colored azo/azoxy impurities (pink/brown). The dihydrochloride is more resistant to oxidation but still requires protection from light.

Module 2: Standard Operating Procedure (SOP)

Protocol A: Recrystallization of the Dihydrochloride (Recommended) Target: High purity (>99%), removal of colored oxidation products. System: Methanol / Diethyl Ether (or MTBE).[1]

Step-by-Step Methodology:

• Preparation:

  • Weigh crude 4-(aminomethyl)aniline dihydrochloride.[1]

  • Prepare degassed Methanol (sparge with

    for 15 mins) to minimize oxidation during heating.

• Dissolution:

  • Place solid in a round-bottom flask equipped with a reflux condenser and magnetic stir bar.

  • Add minimum hot Methanol (

    ) dropwise until the solid just dissolves.

  • Note: If the solution is dark brown/black, add Activated Carbon (5 wt% relative to mass of substrate). Reflux for 15 minutes.

• Filtration (Hot):

  • If carbon was used, filter the hot solution through a pre-warmed Celite pad into a clean, heated receiving flask.

  • Crucial: Do not let the solution cool during filtration to prevent premature crystallization in the funnel.

• Crystallization (Anti-solvent Addition):

  • Maintain the filtrate at a gentle boil.

  • Slowly add Diethyl Ether (or MTBE) dropwise until a persistent turbidity (cloudiness) is observed.[1]

  • Add just enough Methanol (0.5 - 1 mL) to clear the solution again.[1]

• Cooling Ramp:

  • Remove heat and wrap the flask in a towel to allow slow cooling to Room Temperature (RT) over 2 hours.

  • Once at RT, transfer to a fridge (

    ) for 4 hours, then to a freezer ( ) overnight for maximum yield.

• Isolation:

  • Filter crystals using a Büchner funnel.[3]

  • Wash the cake with cold (

    ) Ether/Methanol (9:1 ratio).

  • Dry under high vacuum at

    in the presence of or silica gel.

Module 3: Troubleshooting & FAQs

Q1: My product turned pink/purple during drying. Is it ruined?

• Diagnosis: This indicates surface oxidation of the aniline moiety.

• Fix: If the bulk purity is high (check NMR), wash the solid with cold diethyl ether to remove the surface oxide layer. For severe discoloration, re-dissolve in water, treat with activated carbon, and lyophilize (freeze-dry) or recrystallize under strict inert atmosphere (Argon/Nitrogen).

Q2: The product "oiled out" instead of forming crystals.

• Cause: Supersaturation was reached too quickly, or the temperature dropped too fast.

• Fix:

  • Re-heat the mixture until the oil dissolves.

  • Add a "seed crystal" of pure product if available.

  • Add the anti-solvent (Ether) much slower.

  • Use vigorous stirring during the cooling phase.

Q3: The Melting Point is broad and lower than literature (

for 2HCl).

• Cause: You likely have a mixture of Mono-HCl and Di-HCl salts.[1]

• Fix: Recrystallize from Ethanol containing 1-2% concentrated aqueous HCl. The excess acid ensures full conversion to the dihydrochloride form, which has a sharper, higher melting point.

Module 4: Visual Logic (Decision Tree)

The following diagram outlines the decision-making process for purification based on the initial state of your material.

Caption: Workflow for the purification of 4-(aminomethyl)aniline hydrochloride, addressing color impurities and salt stoichiometry.

References

• PubChem. (2025).[1] 4-(Aminomethyl)aniline Compound Summary. National Library of Medicine. [Link]

• Filip, S. et al. (2014). Process for the manufacture of 4-aminobenzoamidine dihydrochloride. WO Patent 2014064016A1.[1] (Demonstrates purification of analogous aniline-amidine salts using Methanol/HCl systems).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (General reference for aniline salt purification via decolorizing charcoal and recrystallization).

Sources

• 1. 4-Aminobenzylamine | C7H10N2 | CID 427814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

HPLC vs GC-MS for purity analysis of 4-(Aminomethyl)aniline hydrochloride

A Comparative Technical Guide for Analytical Method Development

Executive Summary

For the purity analysis of 4-(Aminomethyl)aniline hydrochloride (also known as p-xylylenediamine derivative or 4-amino-benzylamine HCl), HPLC-UV is the superior method for quantitative assay , while GC-MS is indispensable for impurity profiling and structural identification .

The critical determinant is the salt form . The hydrochloride salt is non-volatile and thermally unstable, leading to degradation in a GC injector port. Consequently, GC-MS requires complex sample preparation (derivatization or free-basing), introducing variance that compromises quantitative precision. HPLC, conversely, allows for direct analysis of the salt in aqueous buffers, preserving sample integrity.

Part 1: Physicochemical Context & The "Two-Amine" Challenge

To select the correct method, one must understand the molecule's behavior in solution and thermal environments.

The Molecule[1][2][3][4][5][6]

• CAS: 5426-38-0 (Dihydrochloride) / 4403-71-8 (Free Base)

• Structure: A phenyl ring bridged by two distinct amine groups:

  • Aniline Amine (Ar-NH₂): Weakly basic (

    ).

  • Benzylic Amine (R-CH₂-NH₂): Strongly basic (

    ).

• Form: Hydrochloride salt (Polar, Water-soluble, Non-volatile).

The Analytical Implications

Feature	Impact on HPLC	Impact on GC-MS
Salt Form (HCl)	Positive: Highly soluble in aqueous mobile phases.	Negative: Salts do not vaporize; they decompose/char in the injector port (250°C).
Polarity	Challenge: Dual amines cause severe peak tailing on standard C18 columns due to silanol interactions.	Challenge: Requires derivatization to mask polar groups and induce volatility.[1]
UV Chromophore	Positive: Strong absorption at ~245–254 nm (Aromatic ring).	Neutral: Detection relies on ionization (EI), not UV absorbance.

Part 2: Method A – HPLC-UV (The Quantitative Standard)

Role: Routine purity assay, stability testing, and release testing.

The Strategy: "Acidic Suppression"

Because the benzylic amine is strongly basic, it will interact with residual silanols on silica columns, causing peak tailing. The solution is to use a low pH buffer (< 3.0) . At this pH, both amines are fully protonated (

), and the silanols are protonated ( ), minimizing secondary interactions.

Recommended Protocol

• Instrument: HPLC with PDA/UV Detector.

• Column: End-capped C18 (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5) or 20 mM Phosphate Buffer (pH 3.0).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0–2 min: 5% B (Isocratic hold to elute salts/solvent front).

  • 2–15 min: 5%

    60% B.

  • 15–20 min: Re-equilibration.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm (Primary), 210 nm (Secondary for non-aromatic impurities).

• Sample Prep: Dissolve 10 mg of sample in 10 mL of Mobile Phase A. No extraction required.

Why this works: The acidic mobile phase keeps the salt stable and soluble. The gradient elutes the polar main peak early but retains less polar organic impurities (e.g., unreacted starting materials like p-nitrobenzylamine).

Part 3: Method B – GC-MS (The Structural Validator)

Role: Identification of unknown impurities, residual solvents, and structural confirmation.

The Strategy: "Derivatization (Silylation)"

You cannot inject the HCl salt directly. You must replace the active protons on the amines and the HCl counter-ion with non-polar groups. The preferred method is Silylation using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

Recommended Protocol

• Reagent: BSTFA + 1% TMCS (Trimethylchlorosilane).[1]

• Solvent: Anhydrous Pyridine or Acetonitrile.[1]

• Sample Prep Workflow:

  • Weigh 5 mg of 4-(Aminomethyl)aniline HCl into a dry GC vial.

  • Add 500 µL Anhydrous Pyridine.

  • Add 200 µL BSTFA + 1% TMCS.

  • Critical Step: Cap and heat at 70°C for 30 minutes. (Ensures both the aniline and hindered benzylic amine are derivatized).

  • Inject 1 µL into GC (Split mode 20:1).

• Column: HP-5ms or DB-5ms (5% Phenyl Methyl Siloxane).

• Inlet Temp: 260°C.

• Oven Program: 80°C (1 min)

  15°C/min 280°C (hold 5 min).

Why this works: The reaction converts the polar salt into a volatile Trimethylsilyl (TMS) derivative.

• Reaction:

• Note: You may see mono-TMS and di-TMS peaks if the reaction is incomplete, which complicates quantitative analysis.

Part 4: Decision Matrix & Workflow Visualization

The following diagram illustrates the logical flow for selecting and executing the correct method.

Caption: Logical workflow distinguishing the direct HPLC pathway from the derivatization-dependent GC-MS pathway.

Part 5: Head-to-Head Comparison

Parameter	HPLC-UV (Recommended)	GC-MS (Alternative)
Sample Handling	Simple: Direct dissolution.	Complex: Requires derivatization or extraction.[1]
Stability	High: Analyte remains in salt form at ambient temp.	Low: Risk of thermal degradation in injector if not fully derivatized.
Precision (RSD)	Excellent (< 0.5%).	Moderate (2–5%) due to derivatization variance.
Specificity	Good (Retention time + UV spectrum).	Excellent (Mass spectral fingerprint).
Operating Cost	Low (Solvents: Water/ACN).	Medium (Silylation reagents are moisture sensitive & costly).
Primary Use	Purity Assay (%), Content Uniformity.	Impurity Identification, Residual Solvents.

References

• National Center for Biotechnology Information (PubChem). (2025). Compound Summary for CID 78465, 4-(Aminomethyl)aniline. Retrieved from [Link]

• U.S. EPA. (1983). Analytical Procedures for Aniline and Selected Derivatives. (Historical grounding for extraction/GC limitations). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Characterization of Polymers Synthesized with 4-(Aminomethyl)aniline

For researchers and professionals in materials science and drug development, the choice of monomer is a critical decision that dictates the ultimate properties and functionality of a polymer. The diamine monomer, 4-(aminomethyl)aniline (4-AMA), presents a unique molecular architecture: a rigid aromatic backbone coupled with a flexible aminomethyl side chain. This structure offers a compelling blend of properties, positioning polymers derived from it as versatile materials for advanced applications.

This guide provides an in-depth characterization of polymers synthesized using 4-AMA, primarily focusing on aromatic polyamides. We will objectively compare their performance against traditional aromatic polyamides lacking this functional side group, supported by experimental data and detailed protocols. The causality behind experimental choices is explained to provide a deeper understanding of the structure-property relationships at play.

The Structural Advantage of 4-(Aminomethyl)aniline

The key feature of 4-AMA is its dual functionality. The aromatic amine participates in polymerization, typically forming amide or imide linkages to create the polymer backbone. The pendant benzylic aminomethyl group (-CH₂-NH₂) remains as a reactive handle on the side chain.

A Senior Application Scientist's Guide to the Structural Confirmation of 4-(Aminomethyl)aniline Derivatives by NMR Spectroscopy

For researchers, scientists, and drug development professionals, the unequivocal structural elucidation of synthetic intermediates and final compounds is a cornerstone of rigorous scientific practice. In the realm of medicinal chemistry, derivatives of 4-(aminomethyl)aniline are common structural motifs. However, the presence of multiple substitution sites on the aniline ring can lead to isomeric ambiguities that, if unresolved, can have profound implications for downstream applications. This guide provides an in-depth, experience-driven comparison of Nuclear Magnetic Resonance (NMR) spectroscopic techniques for the definitive structural confirmation of 4-(aminomethyl)aniline derivatives. We will move beyond a simple recitation of methods to explain the underlying principles and causal relationships that inform experimental design and data interpretation.

The Challenge: Isomeric Ambiguity in Substituted Anilines

The substitution pattern on an aromatic ring significantly influences a molecule's chemical and biological properties. For a monosubstituted 4-(aminomethyl)aniline derivative, substitution can occur at the ortho (C2/C6) or meta (C3/C5) positions relative to the aminomethyl group. Distinguishing between these regioisomers is paramount. While other analytical techniques provide valuable information, NMR spectroscopy stands as the most powerful tool for unambiguous structural assignment in solution.

Foundational Analysis: 1D NMR of 4-(Aminomethyl)aniline and its Derivatives

A thorough understanding of the NMR spectrum of the parent 4-(aminomethyl)aniline is the essential starting point for the analysis of its derivatives. While a complete, formally published and assigned spectrum of the parent compound is elusive in publicly accessible databases, we can construct a highly accurate predicted spectrum based on the analysis of closely related structures and foundational NMR principles.

For a concrete, experimentally validated example, we will refer to the published data for 4-(dimethylaminomethyl)aniline , a close structural analog. This will allow us to ground our discussion in real-world data while extrapolating to the parent compound and other derivatives.

¹H NMR Spectroscopy: A First Look at the Structure

The ¹H NMR spectrum provides the initial, and often most intuitive, picture of a molecule's structure. The chemical shift, multiplicity (splitting pattern), and integration of each proton signal offer a wealth of information.

Expected ¹H NMR Spectrum of 4-(Aminomethyl)aniline:

The aromatic region of a 4-substituted aniline derivative like this will typically present as a classic AA'BB' system, appearing as two doublets.

• H2/H6 Protons: These protons are ortho to the aminomethyl group and meta to the amino group. They will appear as a doublet, typically downfield due to the electron-withdrawing nature of the benzylamine moiety.

• H3/H5 Protons: These protons are meta to the aminomethyl group and ortho to the electron-donating amino group. They will resonate as a doublet at a more upfield position.

• Benzylic Protons (-CH₂-): These two protons will appear as a singlet, as there are no adjacent protons to cause splitting. Its chemical shift will be influenced by the adjacent amino group and the aromatic ring.

• Amino Protons (-NH₂): The two protons of the primary aniline amine and the two protons of the benzylic amine will each typically appear as broad singlets. Their chemical shifts are highly dependent on solvent, concentration, and temperature due to hydrogen bonding and exchange.

Comparative Data: ¹H NMR of 4-(Dimethylaminomethyl)aniline

Let's examine the reported ¹H NMR data for 4-(dimethylaminomethyl)aniline to see these principles in action.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
H3/H5	6.65	d (J = 7 Hz)	2H
H2/H6	7.10	d (J = 7 Hz)	2H
-CH₂-	3.32	s	2H
-N(CH₃)₂	2.13	s	6H
-NH₂	3.65	bs	2H

Table 1: ¹H NMR Data for 4-(Dimethylaminomethyl)aniline in CDCl₃. Data sourced from Szantay, C., et al. (2005).[1]

This data aligns perfectly with our expectations. The ortho protons (H2/H6) are downfield of the meta protons (H3/H5), and the benzylic and N-methyl protons appear as sharp singlets.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information about the carbon framework of the molecule. The chemical shifts are highly sensitive to the electronic environment of each carbon atom.

Expected ¹³C NMR Spectrum of 4-(Aminomethyl)aniline:

• C1 (ipso-C-NH₂): This carbon, directly attached to the electron-donating amino group, will be significantly shielded and appear at a relatively upfield chemical shift for an aromatic carbon.

• C4 (ipso-C-CH₂NH₂): The carbon bearing the aminomethyl group will be deshielded compared to C1.

• C2/C6: These carbons, ortho to the aminomethyl group, will be deshielded.

• C3/C5: These carbons, ortho to the amino group, will be shielded.

• -CH₂-: The benzylic carbon will resonate in the aliphatic region, with its chemical shift influenced by the attached nitrogen.

Comparative Data: ¹³C NMR of 4-(Dimethylaminomethyl)aniline

Carbon Assignment	Chemical Shift (δ, ppm)
C4	145.0
C2/C6	129.8
C1	128.2
C3/C5	114.6
-CH₂-	63.5
-N(CH₃)₂	44.6

Table 2: ¹³C NMR Data for 4-(Dimethylaminomethyl)aniline in CDCl₃. Data sourced from Szantay, C., et al. (2005).[1]

The ¹³C data further solidifies the structural assignment, with the chemical shifts reflecting the expected electronic effects of the substituents.

Definitive Confirmation: The Power of 2D NMR Spectroscopy

While 1D NMR provides a strong foundation, 2D NMR techniques are the definitive tools for unambiguously connecting the atoms in a molecule. These experiments reveal through-bond correlations, leaving no doubt as to the final structure.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Connectivity

The COSY experiment is the workhorse for identifying protons that are coupled to each other, typically those on adjacent carbons. In the case of a 4-(aminomethyl)aniline derivative, a COSY spectrum would show a crucial correlation between the aromatic protons H2/H6 and H3/H5, confirming their ortho relationship and defining the spin system of the aromatic ring.

Caption: COSY correlation between aromatic protons.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to their Carbons

The HSQC experiment is indispensable for directly correlating each proton with the carbon to which it is attached. This one-bond correlation is a powerful tool for assigning both the ¹H and ¹³C spectra simultaneously. For our 4-(dimethylaminomethyl)aniline example, an HSQC spectrum would show correlations between:

• The proton signal at 7.10 ppm and the carbon signal at 129.8 ppm (H2/H6 to C2/C6).

• The proton signal at 6.65 ppm and the carbon signal at 114.6 ppm (H3/H5 to C3/H5).

• The proton signal at 3.32 ppm and the carbon signal at 63.5 ppm (-CH₂-).

• The proton signal at 2.13 ppm and the carbon signal at 44.6 ppm (-N(CH₃)₂).

Caption: Key HSQC correlations in a 4-(aminomethyl)aniline derivative.

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Molecular Puzzle

The HMBC experiment is arguably the most powerful tool for elucidating the overall connectivity of a molecule. It reveals correlations between protons and carbons that are two or three bonds apart. This long-range information allows us to piece together the different fragments of the molecule.

For a substituted 4-(aminomethyl)aniline, key HMBC correlations would include:

• From the benzylic protons (-CH₂-): Correlations to C2/C6 and C4 would definitively link the aminomethyl group to the aromatic ring at the correct position.

• From the aromatic protons (H2/H6 and H3/H5): Correlations to neighboring and ipso-carbons would confirm the substitution pattern of the ring.

Caption: A typical 2D NMR workflow for structural elucidation.

Experimental Protocols: A Self-Validating System

The trustworthiness of any analytical data relies on the robustness of the experimental protocol. The following provides a detailed, step-by-step methodology for acquiring high-quality NMR data for a 4-(aminomethyl)aniline derivative.

1. Sample Preparation:

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common first choice for many organic molecules. For compounds with greater polarity or for studying hydrogen bonding, dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent. This concentration is generally sufficient for most 1D and 2D NMR experiments on modern spectrometers.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube to remove any particulate matter.

2. 1D NMR Acquisition:

• ¹H NMR:

  • Acquire a standard ¹H spectrum to assess the sample purity and obtain initial structural information.

  • Typical parameters: 16-32 scans, 2-5 second relaxation delay.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 512-1024 scans, 2-5 second relaxation delay.

3. 2D NMR Acquisition:

• COSY:

  • Use a standard gradient-selected COSY pulse sequence.

  • Acquire a sufficient number of increments in the indirect dimension (typically 256-512) to achieve good resolution.

• HSQC:

  • Employ a gradient-selected, sensitivity-enhanced HSQC pulse sequence.

  • Optimize the spectral widths in both the ¹H and ¹³C dimensions to cover all relevant signals.

• HMBC:

  • Use a gradient-selected HMBC pulse sequence.

  • The long-range coupling delay is a critical parameter. A typical value of 50-60 ms is optimized for an average long-range J-coupling of 8-10 Hz.

4. Data Processing and Analysis:

• Apply appropriate window functions (e.g., sine-bell for COSY, squared sine-bell for HSQC and HMBC) before Fourier transformation to enhance resolution.

• Phase the spectra carefully.

• Integrate the 1D ¹H spectrum.

• Systematically analyze the cross-peaks in the 2D spectra to build up the molecular structure, starting with the most downfield or most distinct signals.

Conclusion: A Multi-faceted Approach to Structural Certainty

The definitive structural confirmation of 4-(aminomethyl)aniline derivatives is a critical task that demands a rigorous and multi-faceted analytical approach. While 1D NMR provides a valuable initial assessment, it is the strategic application of 2D NMR techniques—COSY, HSQC, and HMBC—that provides the unequivocal evidence required for complete structural elucidation. By understanding the causal principles behind these experiments and following robust protocols, researchers can confidently navigate the complexities of isomeric analysis and ensure the integrity of their scientific endeavors.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.
• Field, L. D., Li, H., & Magill, A. M. (2007).
• Braun, S., Kalinowski, H.-O., & Berger, S. (1998). 150 and More Basic NMR Experiments: A Practical Course. Wiley-VCH.
• Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). John Wiley & Sons.
• Macomber, R. S. (1998). A Complete Introduction to Modern NMR Spectroscopy. John Wiley & Sons.
• Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy (5th ed.). Wiley-VCH.

• Szantay, C., et al. (2005). An improved method for the synthesis of 2-, 3- and 4-dialkylaminomethylanilines. Arkivoc, 2005(vii), 143-152. [Link]

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FTIR Analysis of Polymers Derived from 4-(Aminomethyl)aniline Hydrochloride

A Comparative Technical Guide for Polymer Scientists

Executive Summary & Strategic Context

4-(Aminomethyl)aniline hydrochloride (4-AMAH), also known as 4-aminobenzylamine, represents a unique class of "hybrid" monomers bridging the gap between rigid aromatic diamines (like p-phenylenediamine, PPD) and flexible aliphatic diamines (like 1,6-hexanediamine).

For researchers in drug delivery and high-performance materials, this monomer offers a strategic advantage: Controlled Asymmetry . Unlike symmetric diamines, 4-AMAH possesses two amine groups with distinct nucleophilicities and steric environments. This guide details how to leverage FTIR spectroscopy not just for identification, but to validate the specific structural motifs—such as head-to-tail ordering or alternating amide environments—that dictate polymer performance.

Chemical Basis of Comparison

To interpret the FTIR spectrum accurately, one must understand the underlying chemical architecture. 4-AMAH creates Semi-Aromatic Polyamides that differ fundamentally from their fully aromatic or fully aliphatic counterparts.

The "Hybrid" Reactivity Architecture

The hydrochloride salt (4-AMAH·2HCl) must be neutralized to release the free diamine. Once free, the two amine groups exhibit distinct reactivity:

• Benzylic Amine (-CH₂-NH₂): High basicity (

  ), high nucleophilicity. Reacts faster in acylation.

• Anilinic Amine (Ph-NH₂): Lower basicity (

  ), lower nucleophilicity due to resonance delocalization. Reacts slower.

This reactivity difference allows for the synthesis of ordered copolymers, which can be tracked via FTIR by monitoring the formation of distinct amide environments.

Figure 1: Reactivity flow demonstrating the dual nature of the monomer, leading to distinct amide linkages detectable by FTIR.

Comparative FTIR Spectral Analysis

The power of 4-AMAH lies in its spectral "fingerprint" which combines features of both Kevlar-like (aramid) and Nylon-like (aliphatic) polymers.

The Diagnostic "Methylene Bridge" Marker

The most critical differentiator is the Methylene (-CH₂-) Bridge .

• vs. PPD (Kevlar): PPD polymers are fully aromatic and lack sp³ C-H stretching.

• vs. 4-AMAH: The presence of sharp sp³ C-H stretches at 2920–2850 cm⁻¹ confirms the incorporation of the benzylic unit, distinguishing it from fully aromatic impurities or degradation products.

Table 1: Comparative FTIR Peak Assignments

Functional Group	Vibration Mode	4-AMAH Polymer (Semi-Aromatic)	PPD Polymer (Fully Aromatic)	Hexanediamine Polymer (Aliphatic)
Amide A	N-H Stretch	3300–3320 cm⁻¹ (Broad, H-bonded)	3320 cm⁻¹ (Sharp, rigid)	3300 cm⁻¹ (Broad)
C-H Stretch	sp³ C-H (Aliphatic)	2925, 2855 cm⁻¹ (Diagnostic)	Absent	Strong, 2930–2850 cm⁻¹
C-H Stretch	sp² C-H (Aromatic)	3050 cm⁻¹ (Weak)	3050 cm⁻¹ (Moderate)	Absent
Amide I	C=O Stretch	Split/Broad: 1640–1660 cm⁻¹ (Due to mixed N-alkyl/N-aryl env.)	~1655 cm⁻¹ (Uniform)	~1640 cm⁻¹
Amide II	N-H Bend / C-N Stretch	1540 cm⁻¹ (Mixed character)	~1535 cm⁻¹ (Strong)	~1550 cm⁻¹
Ring Breathing	C=C Aromatic	1515, 1600 cm⁻¹	1515, 1600 cm⁻¹	Absent

Expert Insight: In 4-AMAH polymers, look for a broadening or splitting of the Amide I band . The carbonyl attached to the benzylic amine (Aliphatic-Amide) often absorbs at a slightly lower wavenumber than the carbonyl attached to the rigid aniline ring (Aromatic-Amide), depending on hydrogen bonding strength.

Experimental Protocol: Self-Validating Synthesis & Analysis

To ensure data integrity, this protocol includes "Stop/Go" validation steps.

Phase 1: Monomer Neutralization & Verification

The hydrochloride salt must be neutralized. Failure here leads to incomplete polymerization.

• Dissolution: Dissolve 4-AMAH·2HCl in minimal water.

• Neutralization: Add 10% NaOH dropwise until pH > 10. Extract with ethyl acetate.

• Drying: Dry organic layer over MgSO₄ and evaporate.

• Validation (Stop/Go):

  • FTIR Check: The salt shows a broad ammonium band (~3000 cm⁻¹).[1] The free base must show a distinct doublet at 3350/3450 cm⁻¹ (Primary Amine) . If the broad band persists, neutralization is incomplete.

Phase 2: Interfacial Polymerization (Model Protocol)

Target: Poly(terephthalamide-co-4-aminobenzylamine)

• Aqueous Phase: Dissolve 10 mmol neutralized 4-AMAH and 20 mmol NaOH (acid acceptor) in 50 mL distilled water.

• Organic Phase: Dissolve 10 mmol Terephthaloyl Chloride in 50 mL Chloroform.

• Reaction: Pour the aqueous phase into the organic phase under high-shear stirring (Warring blender or vigorous magnetic stir).

• Precipitation: A white polymer film/precipitate forms instantly at the interface. Stir for 5 mins.

• Purification: Filter and wash sequentially with: Water (remove salts) → Acetone (remove oligomers) → Dilute HCl (remove unreacted amine end-groups).

Phase 3: FTIR Sample Preparation[2]

• Method: ATR (Attenuated Total Reflectance) is preferred for insolubility.

• Processing: Dry polymer at 80°C under vacuum for 12 hours. Moisture mimics N-H peaks; vacuum drying is mandatory.

Figure 2: Step-by-step experimental workflow with integrated validation checkpoint.

Performance Comparison Guide

Why choose 4-AMAH over alternatives? The data below highlights the trade-offs.

Table 2: Performance Metrics vs. Alternatives

Feature	4-AMAH Polymers (Semi-Aromatic)	PPD Polymers (Fully Aromatic)	Hexanediamine Polymers (Aliphatic)
Solubility	High (Soluble in DMSO, DMAc)	Low (Requires H₂SO₄/CaCl₂)	Moderate (Soluble in formic acid)
Thermal Stability (Tg)	High (~240–270°C)	Very High (>300°C)	Moderate (~50–80°C)
Processability	Excellent (Solution casting possible)	Poor (Spinning only)	Excellent (Melt processing)
Flexibility	Semi-Rigid (Kinked structure)	Rigid Rod	Flexible Chain

Interpretation:

• Drug Delivery: 4-AMAH polymers are superior to PPD because they are soluble in organic solvents used for drug encapsulation (DMSO/DMF) while retaining high thermal stability, unlike aliphatic nylons which may melt or degrade too easily.

• The "Kink" Effect: The methylene group in 4-AMAH introduces a "kink" in the polymer backbone. This disrupts the perfect stacking seen in Kevlar, lowering the melting point slightly but drastically improving solubility—a key requirement for solution-processable high-performance membranes.

References

• Monomer Properties & Applications

  • Sigma-Aldrich. "4-(Aminomethyl)aniline dihydrochloride Product Specification." Link

• FTIR of Amides (N-Alkyl vs N-Aryl)

  • Spectroscopy Online. "Organic Nitrogen Compounds, VII: Amides—The Rest of the Story."[3] (2020). Link

• Polymer Synthesis & Characterization

  • National Institutes of Health (PMC). "Synthesis, characterization and properties of novel polyamides derived from 4,4'-bis(4-carboxymethylene)biphenyl." (2014). Link

  • ResearchGate.[2] "FTIR spectrum of N-benzylbenzamide vs Benzanilide." Link

• Conducting Polymer Variants (Oxidative Polymerization)

  • Arabian Journal of Chemistry. "Synthesis and characterization of polyaniline and poly(aniline-co-o-nitroaniline) using vibrational spectroscopy." (2014). Link

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A Comparative Guide to the Thermal Stability of Polyamides: 4-(Aminomethyl)aniline vs. Conventional Aromatic Diamines

For researchers and professionals in materials science and advanced polymer applications, the thermal stability of polyamides is a critical performance metric. This guide provides an in-depth comparison of the thermal properties of polyamides synthesized from the novel diamine 4-(aminomethyl)aniline against those derived from conventional aromatic diamines, namely p-phenylenediamine, m-phenylenediamine, and 4,4'-oxydianiline. By examining the structural nuances of these monomers, we can elucidate the resulting differences in the thermal resilience of the corresponding polymers.

Introduction: The Quest for Thermally Stable Polyamides

Aromatic polyamides, or aramids, are a class of high-performance polymers renowned for their exceptional thermal and mechanical properties.[1] This robustness stems from their rigid backbones composed of aromatic rings and amide linkages, which promote strong intermolecular hydrogen bonding and charge-transfer interactions. However, the very rigidity that imparts these desirable qualities often leads to poor solubility and processability, limiting their applications.[2]

A key strategy to enhance processability without significantly compromising thermal stability is the introduction of flexible moieties into the polymer backbone.[3] The diamine 4-(aminomethyl)aniline is a compelling candidate in this regard. It possesses both a rigid aromatic ring and a flexible aminomethyl group, offering a unique balance that can influence the final properties of the polyamide. This guide will delve into how this structural feature impacts thermal stability, drawing comparisons with established aromatic diamines.

The Influence of Diamine Structure on Thermal Properties

The thermal stability of a polyamide is intrinsically linked to the chemical structure of its constituent monomers. Key factors include:

• Chain Rigidity: More rigid polymer backbones, often derived from para-substituted aromatic diamines like p-phenylenediamine, lead to higher melting points (Tm) and glass transition temperatures (Tg).[4]

• Intermolecular Forces: Strong hydrogen bonding between amide groups is a primary contributor to the high thermal stability of polyamides.

• Symmetry and Packing: The symmetry of the diamine affects how efficiently the polymer chains can pack, influencing crystallinity and, consequently, thermal properties.

• Presence of Flexible Linkages: Ether linkages (as in 4,4'-oxydianiline) or aliphatic groups (as in 4-(aminomethyl)aniline) can enhance solubility and processability by introducing flexibility, though this may come at the cost of some thermal stability.[3]

Experimental Methodologies

To provide a robust comparison, it is essential to understand the experimental techniques used to synthesize and characterize these polyamides.

Polyamide Synthesis: Direct Polycondensation

A common and effective method for preparing aromatic polyamides is direct polycondensation.[5] The following is a representative protocol:

Protocol: Direct Polycondensation of Aromatic Diamines and Dicarboxylic Acids

• Reactant Preparation: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, equimolar amounts of the chosen aromatic diamine (e.g., 4-(aminomethyl)aniline, p-phenylenediamine, m-phenylenediamine, or 4,4'-oxydianiline) and an aromatic dicarboxylic acid (e.g., terephthalic acid) are added.

• Solvent and Catalyst Addition: A polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP) is added to dissolve the monomers. A condensing agent system, typically consisting of triphenyl phosphite (TPP) and pyridine, along with a salt like calcium chloride (CaCl2) to enhance solubility, is introduced into the reaction mixture.[5]

• Polymerization: The reaction mixture is heated, often to around 120°C, and stirred for several hours under a nitrogen atmosphere to facilitate the polycondensation reaction.[5]

• Polymer Precipitation and Purification: Upon completion, the viscous polymer solution is poured into a non-solvent, such as methanol, to precipitate the polyamide. The resulting fibrous polymer is then collected by filtration, washed thoroughly with methanol and hot water, and dried under vacuum.

Caption: Workflow for the synthesis of aromatic polyamides via direct polycondensation.

Thermal Characterization

The thermal stability of the synthesized polyamides is primarily evaluated using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation: A small amount of the dried polymer (typically 4-6 mg) is placed in a TGA sample pan.[6]

• Analysis: The sample is heated at a constant rate, commonly 10°C/min or 20°C/min, under a nitrogen or air atmosphere.[6][7]

• Data Acquisition: The weight loss of the sample is recorded as a function of temperature. The temperature at which 10% weight loss occurs (T10%) is a key indicator of thermal stability.

Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: A small amount of the polymer is sealed in a DSC pan.

• Analysis: The sample is heated at a controlled rate, typically 10°C/min or 20°C/min, under a nitrogen atmosphere.[6][8]

• Data Acquisition: The heat flow to the sample is measured relative to a reference. The glass transition temperature (Tg) is identified as a change in the baseline of the DSC curve.[8]

Comparative Thermal Stability Data

The following table summarizes the thermal properties of polyamides derived from the diamines under discussion, as reported in the literature. It is important to note that direct comparisons are best made when the diacid and synthesis/analysis conditions are as similar as possible.

Diamine	Dicarboxylic Acid	T10% (°C, in N2)	Tg (°C)	Reference
4-(aminomethyl)aniline (analogue)	(styrene copolymer)	-	120-130	[9]
p-phenylenediamine	Terephthalic Acid	~500	>350	[4]
m-phenylenediamine	Isophthalic Acid	~552	-	[10]
4,4'-oxydianiline	Terephthalic Acid	~500	~270-360	[3][7]

Note: Data for polyamides from 4-(aminomethyl)aniline is inferred from a structurally similar polymer, poly(4-aminomethyl styrene), as direct polyamide data was not available in the searched literature. The Tg for this analogous polymer is presented.

Analysis and Discussion

The data, though from various sources, allows for a structured comparison of the expected thermal performance of polyamides derived from these diamines.

The High Thermal Stability of Rigid Aramids

Polyamides derived from p-phenylenediamine and terephthalic acid exhibit exceptionally high thermal stability, with T10% values around 500°C and very high glass transition temperatures.[4] This is attributed to the linear and rigid structure of the polymer chains, which allows for efficient packing and strong intermolecular hydrogen bonding. Similarly, polyamides from m-phenylenediamine also show excellent thermal stability.[10] The meta-linkages in m-phenylenediamine introduce a kink in the polymer chain, which can disrupt packing to some extent, but the overall aromatic character maintains high thermal resilience.

The Role of Flexible Linkages: 4,4'-Oxydianiline

The introduction of an ether linkage in 4,4'-oxydianiline imparts flexibility to the polymer backbone. This generally leads to improved solubility and processability compared to the more rigid aramids. While the T10% remains high, often around 500°C, the glass transition temperature is typically lower than that of polyamides from p-phenylenediamine.[3][7] This demonstrates a well-known trade-off in polymer design: enhancing processability through flexible linkages often results in a modest decrease in the upper service temperature as indicated by Tg.

Projecting the Performance of Polyamides from 4-(aminomethyl)aniline

The glass transition temperature of poly(4-aminomethyl styrene) is reported to be in the range of 120-130°C.[9] While this is not a direct polyamide analogue, it suggests that the introduction of the aminomethyl group leads to a substantially lower Tg compared to fully aromatic polyamides. This increased flexibility would likely enhance the solubility and processability of the resulting polyamide.

The thermal decomposition temperature (T10%), however, may not be as significantly impacted. The degradation of polyamides often initiates at the weaker bonds in the structure.[11] The aromatic rings and amide linkages would still constitute the bulk of the polymer backbone, providing a foundation for good thermal stability.

Caption: Relationship between diamine structure and expected polyamide thermal properties.

Conclusion

The choice of diamine monomer is a critical determinant of the thermal properties of the resulting polyamide.

• For maximum thermal stability , particularly a high glass transition temperature, rigid aromatic diamines like p-phenylenediamine and m-phenylenediamine are the preferred choice. The trade-off is often limited solubility and processability.

• For a balance of thermal stability and processability , diamines with flexible linkages, such as 4,4'-oxydianiline, offer a compelling solution. They maintain high decomposition temperatures while having more manageable glass transition temperatures.

• For enhanced flexibility and solubility , 4-(aminomethyl)aniline presents an interesting structural motif. Polyamides derived from this diamine are anticipated to have a lower glass transition temperature, which would be advantageous for processing, while likely retaining good overall thermal stability due to the aromatic backbone.

Further experimental work directly comparing polyamides synthesized from 4-(aminomethyl)aniline with these conventional diamines under identical conditions is warranted to precisely quantify these structure-property relationships. Such research would be invaluable for the rational design of next-generation high-performance polyamides tailored for specific application requirements.

References

• Hassan, H. H. A. M., et al. (2013). Synthesis and characterization of thermally stable aromatic polyamides and poly(1,3,4-oxadiazole-amide)s nanoparticles containing pendant substituted bezamides. Molecules, 18(1), 1033-1049. [Link]

• Hsiao, S. H., & Lin, S. W. (2022). Direct Synthesis of Thermally Stable Semiaromatic Polyamides by Bulk Polymerization Using Aromatic Diamines and Aliphatic Dicarboxylic Acids. ACS Omega, 7(9), 8195-8205. [Link]

• Kulkarni, S. S., & Namboodiri, V. V. (2005). Synthesis and Characterization of Polyamides, Polyimides and Polyesters Containing Flexibilizing Groups. National Chemical Laboratory. [Link]

• Hsiao, S. H., & Chen, Y. H. (2004). Novel Aromatic Polyamides Bearing Pendent Diphenylamino or Carbazolyl Groups. Journal of Polymer Science Part A: Polymer Chemistry, 42(13), 3302-3313. [Link]

• Liaw, D. J., et al. (2017). Functional Aromatic Polyamides. Polymers, 9(9), 414. [Link]

• Panchal, S. S., et al. (2024). STUDY OF AMIDES AND POLYAMIDES SYNTHESIZED FROM BIODEGRADABLE CARBOXYLIC ACIDS. Rasayan Journal of Chemistry, 17(2), 317-324. [Link]

• Hsiao, S. H., et al. (2006). Novel aromatic polyamides and polyimides functionalized with 4-tert-butyltriphenylamine groups. Journal of Polymer Science Part A: Polymer Chemistry, 44(15), 4579-4592. [Link]

• Uchida, T., et al. (2022). Spin-Trapping Analysis of the Thermal Degradation Reaction of Polyamide 66. Polymers, 14(21), 4739. [Link]

• Gao, R., et al. (2018). Study of thermal decomposition kinetics for polyimides based on 2,6-bis(4-aminophenyl)-4-(4-(4-aminophenoxy) phenyl) pyridine. Journal of Thermal Analysis and Calorimetry, 131(3), 2465-2473. [Link]

• Ponomarev, I. I., et al. (2021). SYNTHESIS OF POLYAMIDE-IMIDES BY THE INTERACTION OF TEREPHTHALOYL CHLORIDE AND 3,3',4,4'-DIPHENYL ETHER TETRACARBOXYLIC ACID DIANHYDRIDE. Russian Journal of General Chemistry, 91(13), 2635-2641. [Link]

• Kim, D. J., et al. (2001). Glass transition temperature (Tg) of pure polyimides and their blends. Journal of Applied Polymer Science, 81(7), 1735-1742. [Link]

• Sargsyan, A. H., et al. (2018). Synthesis and investigation of poly(p-phenylenediamine)–poly(1,4-benzoquinonediimine-N,N-diyl-1,4-phenylene). Designed Monomers and Polymers, 21(1), 1-8. [Link]

• van der Veen, M. A., & de Jeu, W. H. (2017). Glass transition temperature versus structure of polyamide 6: A flash-DSC study. Polymer, 130, 114-120. [Link]

• Cotter, J. L. (1968). Synthesis and characterization of poly-(p-phenylene pyromellitamic acid). RAE-TR-68222. [Link]

• A. A. (2014). Synthesis and Characterization of Poly (p-phenylenediamine) in the Presence of Sodium Dodecyl Sulfate. Research Journal of Chemical Sciences, 4(2), 60-67. [Link]

• Faghihi, K., et al. (2012). Synthesis and Characterization of New Optically Active Copolyamides Based on N-Phthaloyl-L-Glutamic Acid, Terephthalic, Fumaric and Adipic Acids. Asian Journal of Chemistry, 24(5), 2025-2027. [Link]

• Hsiao, S. H., & Hsiao, Y. J. (2014). Novel polyimides based on diamine containing thiazole units with thioether linkage and pyridine as pendent group: Synthesis and characterization. Journal of Polymer Science Part A: Polymer Chemistry, 52(15), 2147-2157. [Link]

• Wright, W. W. (1968). Thermal Degradation of Polyamides. Part 1. Aliphatic Polymers. AFML-TR-68-347, Part I. [Link]

• ChemistryTuition. (2014, October 8). Synthesis of Polyamides from [Video]. YouTube. [Link]

• Purushothaman, R., et al. (2011). Effect of chemical structure of aromatic dianhydrides on the thermal, mechanical and electrical properties of their terpolyimides with 4,4′-oxydianiline. Bulletin of Materials Science, 34(7), 1461-1469. [Link]

• Schick, C., et al. (2017). Glass transition temperature versus structure of polyamide 6. Pure and Applied Chemistry, 89(11), 1699-1709. [Link]

• Nasirtabrizi, M. H., et al. (2012). Synthesis, Characterization and Thermal Behaviour of Amino Functional Polymers from 4-Chloromethyl Styrene Polymers. Asian Journal of Chemistry, 24(11), 5051-5054. [Link]

• Protolabs. (n.d.). Glass Transition Temperature (Tg) of Polymers. Protolabs. [Link]

• Vygodskii, Y. S., et al. (2018). Formation of branched structure of polyimide macromolecules in the temperatures range below the onset of the thermal destruction. OAJ Materials and Devices, 3(1), 1-6. [Link]

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A Senior Application Scientist's Guide to Coupling Reagent Performance with 4-(Aminomethyl)aniline

For researchers, medicinal chemists, and professionals in drug development, the synthesis of amide bonds is a cornerstone of molecular construction. The choice of coupling reagent is paramount to the success of this transformation, directly impacting yield, purity, and scalability. This guide provides an in-depth comparison of common coupling reagents for the acylation of 4-(aminomethyl)aniline, a bifunctional molecule that presents a unique challenge in chemoselectivity.

The Challenge: Chemoselective Acylation of 4-(Aminomethyl)aniline

4-(Aminomethyl)aniline possesses two nucleophilic centers: a primary aromatic amine (aniline) and a primary benzylic amine. The key to successfully synthesizing a single, desired amide product lies in understanding and exploiting the inherent reactivity differences between these two groups.

The lone pair of electrons on the nitrogen of the aniline group is delocalized into the aromatic π-system, which significantly reduces its nucleophilicity and basicity.[1] In contrast, the lone pair on the benzylic amine is localized, making it more basic and a stronger nucleophile.[2] Consequently, the benzylic amine is expected to be the more reactive site for acylation.

The primary challenge, therefore, is to achieve selective acylation of the more nucleophilic benzylic amine without significant formation of the di-acylated product or acylation of the less reactive aniline. The choice of coupling reagent and the fine-tuning of reaction conditions are critical to steer the reaction towards the desired mono-acylated product.

Comparative Analysis of Coupling Reagents

This section details the performance and mechanistic nuances of four major classes of coupling reagents when applied to the acylation of 4-(aminomethyl)aniline.

Carbodiimides: The Workhorse Reagents

Carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Dicyclohexylcarbodiimide (DCC), are widely used due to their cost-effectiveness and ease of use.

Mechanism of Action: Carbodiimides activate carboxylic acids to form a highly reactive O-acylisourea intermediate. This intermediate can then be attacked by an amine to form the amide bond. To suppress racemization and the formation of a stable N-acylurea byproduct, additives like 1-hydroxybenzotriazole (HOBt) are frequently employed. HOBt intercepts the O-acylisourea to form an active ester, which is more stable and less prone to side reactions.

Performance with 4-(Aminomethyl)aniline:

• Selectivity: Due to the higher nucleophilicity of the benzylic amine, EDC/HOBt is expected to favor acylation at this position. However, under forcing conditions or with extended reaction times, di-acylation can occur.

• Yield: Generally provides good to high yields.

• Work-up: A significant advantage of EDC is the formation of a water-soluble urea byproduct, which simplifies purification through aqueous extraction.[3] In contrast, the dicyclohexylurea (DCU) byproduct from DCC is notoriously insoluble, often necessitating filtration for removal.

Experimental Protocol: EDC/HOBt Coupling

• Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the carboxylic acid (1.0 eq) and HOBt (1.2 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) to the solution and stir for 20 minutes at 0 °C to pre-activate the carboxylic acid.

• Slowly add a solution of 4-(aminomethyl)aniline (1.0 eq) in the reaction solvent.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.

• Wash the organic layer with saturated aqueous NaHCO3, water, and brine.

• Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

DOT Script for Carbodiimide Mechanism

Caption: Carbodiimide activation pathway with HOBt additive.

Uronium/Aminium Salts: The High-Efficiency Reagents

Uronium and aminium salts, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) and HBTU, are renowned for their high coupling efficiency, rapid reaction times, and low rates of racemization.[4][5]

Mechanism of Action: HATU activates a carboxylic acid to form a highly reactive OAt-active ester.[4] The presence of the 1-hydroxy-7-azabenzotriazole (HOAt) moiety is key to its superior performance, as it accelerates the coupling and minimizes epimerization.[4] A base, typically a non-nucleophilic amine like diisopropylethylamine (DIPEA), is required to deprotonate the carboxylic acid and the amine salt.

Performance with 4-(Aminomethyl)aniline:

• Selectivity: The high reactivity of HATU can sometimes be a double-edged sword. While it will preferentially react with the more nucleophilic benzylic amine, the risk of di-acylation may be higher compared to carbodiimides if an excess of the activated acid is present. Careful control of stoichiometry is crucial.

• Yield: Typically provides excellent yields, often superior to carbodiimides, especially for challenging couplings.[4]

• Work-up: The byproducts are generally water-soluble, facilitating purification.

Experimental Protocol: HATU Coupling

• In an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF).

• Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution and stir for 15 minutes at room temperature for pre-activation.

• Add a solution of 4-(aminomethyl)aniline (1.0 eq) in DMF.

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

• Purify the crude product by flash column chromatography.

DOT Script for HATU Mechanism

Sources

• 1. homework.study.com [homework.study.com]
• 2. Assertion Benzylamine is more basic than aniline Reason class 12 chemistry CBSE [vedantu.com]
• 3. WO1993020038A1 - Selective n-acylation of amino alcohols - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Comparison Guide: Structural Validation of 4-(Aminomethyl)aniline Hydrochloride via NMR

Executive Summary & Core Directive

4-(Aminomethyl)aniline (often supplied as the dihydrochloride salt) is a "privileged scaffold" in fragment-based drug discovery (FBDD). It serves as a critical bifunctional linker, connecting aromatic cores with aliphatic extensions.

The Challenge: Commercial samples often degrade into the free base or retain reduction intermediates (e.g., 4-nitrobenzylamine). Standard QC often fails to distinguish the salt stoichiometry (mono- vs. di-HCl) or detect trace precursors due to solvent-induced proton exchange.

The Solution: This guide provides a comparative NMR protocol (

H and C) to definitively validate the structure. We compare the performance of solvent systems (DMSO-d vs. D O) and purity profiles against common synthetic precursors.

Theoretical Structural Analysis

Before acquisition, we must establish the spectral expectations for the target molecule versus its impurities.

The Target Structure (Dihydrochloride Salt)

The molecule contains two distinct amine environments:

• Anilinic Amine (

  ): Conjugated with the ring. In salt form ( ), it is strongly electron-withdrawing.

• Benzylic Amine (

  ): Aliphatic. In salt form ( ), it deshields the adjacent methylene group.

Visualization of Assignment Logic

The following logic tree illustrates how to distinguish the target from its nitro-precursor and free-base form using NMR signals.

Figure 1: Spectral assignment logic tree for differentiating the target amine from nitro-precursors.

Comparative Analysis: Solvent Performance

The choice of solvent is not merely about solubility; it determines which structural features are visible.

Comparison 1: DMSO-d vs. D O

Feature	DMSO-d (Recommended)	D O (Alternative)	Senior Scientist Verdict
Solubility	Excellent for HCl salts.	Excellent.	Tie.
Exchangeable Protons	Visible. Distinct peaks for (benzylic) and (anilinic).	Invisible. Rapid exchange with solvent ( ).	DMSO wins for salt validation.
Chemical Shift Stability	High.	pH dependent. Shifts drift with concentration.	DMSO wins for reproducibility.
Water Peak Interference	~3.33 ppm (Usually clear of key signals).	~4.79 ppm (Can obscure benzylic peaks).	DMSO wins.

Experimental Insight: Use DMSO-d

for the primary characterization to prove the "HCl" stoichiometry by integrating the broad ammonium protons. Use D O only if the DMSO spectrum shows overlapping solvent impurities.

Experimental Protocol

Materials

• Analyte: 4-(Aminomethyl)aniline dihydrochloride (10-15 mg).

• Solvent: DMSO-d

  (99.9% D) + 0.03% TMS (Tetramethylsilane) for referencing.

• Instrument: 400 MHz NMR or higher (600 MHz preferred for resolving aromatic coupling).

Step-by-Step Workflow

Figure 2: Standardized workflow for salt validation.

Validation Data: Chemical Shifts

The following data represents the Standard Reference Profile for 4-(Aminomethyl)aniline Dihydrochloride in DMSO-d

.

H NMR Data (400 MHz, DMSO-d )

Position	Type	Shift ( ppm)	Multiplicity	Integration	Structural Insight
Ar-H (meta)	Aromatic	7.35 - 7.45	Doublet ( Hz)	2H	Ortho to . Deshielded by ammonium.
Ar-H (ortho)	Aromatic	7.15 - 7.25	Doublet ( Hz)	2H	Ortho to . Shielded relative to meta.
	Benzylic	3.95 - 4.05	Singlet (broad)	2H	Critical Diagnostic Peak.
(Aliphatic)	Amine	8.30 - 8.60	Broad Singlet	3H	Visible only in DMSO. Confirms salt form.
(Aromatic)	Amine	9.80 - 10.2	Broad Singlet	3H	Highly variable; confirms dihydrochloride status.

Note on Impurities:

• If you see doublets at 8.2 ppm and 7.6 ppm , your sample contains 4-Nitrobenzylamine (incomplete reduction).

• If the Benzylic CH

  is at 3.65 ppm , your sample has degraded to the Free Base .

C NMR Data (100 MHz, DMSO-d )

Carbon Type	Shift ( ppm)	Assignment
C-N (Aliphatic)	42.0 - 42.5	Benzylic Carbon.
Ar-C (Quaternary)	135.0 - 138.0	Ipso to .
Ar-C (CH)	129.5 - 130.5	Meta carbons.
Ar-C (CH)	122.0 - 124.0	Ortho carbons.
Ar-C (Quaternary)	140.0 - 145.0	Ipso to (Broadened by quadrupole).

Expert Comparison: Product vs. Alternatives

When sourcing this compound for drug development, you will encounter different grades. Here is how they compare spectroscopically.

Scenario A: Product (HCl Salt) vs. Precursor (Nitro-compound)

The synthesis usually involves the hydrogenation of 4-nitrobenzylamine or 4-nitrobenzonitrile.

• Differentiation: The nitro group is strongly electron-withdrawing. In the precursor, the aromatic protons appear as an AA'BB' system centered much further downfield (~8.2 ppm ).

• Validation: Absence of signals > 7.6 ppm is the primary "Pass" criterion for purity.

Scenario B: Dihydrochloride vs. Monohydrochloride

• Mechanism: The aliphatic amine (

  ) protonates first. The aromatic amine ( ) protonates second.

• Observation:

  • Monohydrochloride: Benzylic

    shifts to ~3.9 ppm, but aromatic ring protons remain shielded (~6.6 ppm) because the aniline is not protonated.

  • Dihydrochloride: Both groups protonated. Aromatic ring protons shift downfield (~7.2+ ppm) due to the loss of the lone pair donation from the aniline nitrogen.

Troubleshooting & Tips

• Water Suppression: If using D

  O, the HDO peak often overlaps with the benzylic CH . Solution: Run the experiment at 310K (37°C). This shifts the water peak upfield/downfield (temperature dependent) while the organic signals remain relatively static, revealing the hidden peak [1].

• Broad Peaks: If the benzylic CH

  appears as a broad hump rather than a sharp singlet in DMSO, it indicates intermediate exchange rates. Solution: Add 1 drop of D O to the DMSO tube. The peak will sharpen (but amine protons will vanish).

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. Link

• SDBS. (n.d.). SDBS No. 3476: 4-Aminobenzylamine. National Institute of Advanced Industrial Science and Technology (AIST). Link

• Sigma-Aldrich. (n.d.). 4-(Aminomethyl)aniline Product Information & Spectra.[1][2][3] Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4] (General Reference for AA'BB' systems).

Sources

• 1. 4403-71-8|4-(Aminomethyl)aniline|BLD Pharm [bldpharm.com]
• 2. 4-Aminobenzylamine, 98% 100 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 4403-71-8 Cas No. | 4-(Aminomethyl)aniline | Apollo [store.apolloscientific.co.uk]
• 4. 4-Aminobenzylamine | C7H10N2 | CID 427814 - PubChem [pubchem.ncbi.nlm.nih.gov]